3-(4-Bromophenyl)-2-methyl-1-propene

• CAS: 83558-89-8

Core Science & Biosynthesis

Technical Monograph: Stability & Storage Architecture for 3-(4-Bromophenyl)-2-methyl-1-propene

Executive Summary & Critical Data

This guide defines the stability profile and storage protocols for 3-(4-Bromophenyl)-2-methyl-1-propene (CAS: 83558-89-8). As a structural hybrid of an aryl halide and a methallyl system, this molecule presents a dual-threat stability profile: benzylic/allylic autoxidation and photolytic dehalogenation .

Quick Reference Data Table

Parameter	Specification / Recommendation
CAS Number	83558-89-8
IUPAC Name	1-bromo-4-(2-methylprop-2-en-1-yl)benzene
Physical State	Liquid (Pale yellow to colorless)
Primary Degradation Risk	Autoxidation at the benzylic-allylic methylene position
Secondary Degradation Risk	Photolytic cleavage of the C-Br bond
Storage Temperature	+2°C to +8°C (Refrigerated)
Atmosphere	Inert Gas (Argon preferred over Nitrogen)
Container Type	Amber Borosilicate Glass with Teflon-lined cap
Shelf Life	12 Months (under strict inert conditions)

Structural Stability Analysis

To manage stability, one must understand the molecular "weak points." This molecule contains a methylene bridge (

) connecting an electron-withdrawing bromophenyl ring and an electron-rich isobutenyl group.

The Benzylic-Allylic "Hotspot"

The carbon at position 3 (the methylene bridge) is doubly activated .

• Benzylic: The adjacent aromatic ring stabilizes radical intermediates via resonance.

• Allylic: The adjacent double bond allows further delocalization of unpaired electrons.

Causality: This unique structural overlap significantly lowers the Bond Dissociation Energy (BDE) of the C-H bonds at this position (approx. 80-85 kcal/mol vs. 98 kcal/mol for standard alkyls). Consequently, trace oxygen can abstract a hydrogen atom, initiating a radical chain reaction that leads to hydroperoxides and eventual polymerization or cleavage.[1]

Photolytic Dehalogenation

The Carbon-Bromine (C-Br) bond is susceptible to homolytic cleavage under UV/Visible light (wavelengths < 320 nm).

• Mechanism:

• Result: The formation of radical species leads to yellowing (bromine liberation) and the formation of debrominated byproducts (side-reactions with solvent).

Degradation Mechanism Visualization

The following diagram details the Autoxidation Pathway , the primary failure mode for this compound during improper storage.

Caption: Figure 1: The autoxidation cascade driven by the labile benzylic-allylic hydrogen. Note the self-propagating loop once hydroperoxides form.

Storage & Handling Protocol (SOP)

This protocol is designed to be self-validating . If the protocol is followed, the compound remains clear.[2] If the compound turns yellow or precipitates, the protocol was breached.

Phase 1: Receipt & Aliquoting

Objective: Minimize headspace exposure during the compound's lifetime.

• Inspection: Upon receipt, inspect for color. The liquid should be colorless to pale yellow. Dark orange/brown indicates extensive oxidation or photolysis.

• Inert Gas Purge: Do not open the bottle in ambient air if possible. Use a glovebox or an inverted funnel with Argon flow.

  • Why Argon? Argon is heavier than air and forms a "blanket" over the liquid surface, whereas Nitrogen can mix more easily with air in turbulent environments.

• Aliquoting: Divide the bulk material into single-use amber vials with Teflon-lined septa. This prevents repeated freeze-thaw cycles and repeated oxygen exposure.

Phase 2: Long-Term Storage Conditions

• Temperature: Store at 4°C (± 2°C) .

  • Reasoning: Low temperature kinetically inhibits the radical propagation step (

    ) of autoxidation. Freezing (-20°C) is acceptable but may cause phase separation of stabilizers if present.

• Light: Absolute darkness. Double-containment (amber vial inside a cardboard box or opaque bag) is recommended.

• Stabilizers: If the compound is synthesized in-house for storage >3 months, add 100-200 ppm of BHT (Butylated hydroxytoluene) or TBC (4-tert-Butylcatechol) .

  • Action: These scavenge peroxy radicals before they can abstract hydrogen from the substrate.

Phase 3: Quality Control (QC) Before Use

Before using stored material in critical steps (e.g., Heck coupling or Grignard formation), perform this rapid check:

• Visual Check: Clear/Pale Yellow = Pass. Brown/Cloudy = Suspect.

• Peroxide Test: Use a commercial starch-iodide strip.

  • Dip: Dip strip into a small aliquot.

  • Result: Blue color indicates hydroperoxide formation. Do not distill peroxidic material to dryness (explosion hazard).

• TLC/NMR: A proton NMR check focusing on the aldehyde region (9.5-10.5 ppm) will reveal oxidative cleavage products.

Workflow Visualization: The "Safe-Store" Loop

Caption: Figure 2: Operational workflow ensuring material integrity from receipt to usage.

Safety & Toxicology (HSE)

• Lachrymator Potential: Benzylic halides and their derivatives can be irritating to mucous membranes. Handle only in a fume hood.

• Skin Absorption: Aryl bromides are lipophilic and can penetrate skin. Wear nitrile gloves (min 0.11mm thickness).

• Disposal: Dispose of as halogenated organic waste. Do not mix with strong oxidizers or acids.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 11262794, 3-(4-Bromophenyl)-2-methylprop-1-ene. Retrieved from [Link]

• Smith, M. B. (2020).March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley. (See Section: "Autoxidation of Allylic and Benzylic Positions").
• Ingold, K. U. (1969).Peroxy radicals. Accounts of Chemical Research, 2(1), 1–9.
• Bretherick, L.Bretherick's Handbook of Reactive Chemical Hazards. (General reference for peroxide hazards in allylic systems).
• Sigma-Aldrich (Merck).Safety Data Sheet: Allylbenzene derivatives. (Used as a proxy for specific handling of methallyl analogs).

Sources

• 1. Autoxidation - Wikipedia [en.wikipedia.org]
• 2. colorado.edu [colorado.edu]

Theoretical &amp; Computational Profiling of 3-(4-Bromophenyl)-2-methyl-1-propene

This is an in-depth technical guide on the theoretical and computational profiling of 3-(4-Bromophenyl)-2-methyl-1-propene , a bifunctional aryl-alkene scaffold.

Electronic Structure, Reactivity Descriptors, and Pharmacophore Potential

Executive Summary

3-(4-Bromophenyl)-2-methyl-1-propene (also known as 1-Bromo-4-(2-methylallyl)benzene) represents a critical class of "insulated" bifunctional intermediates. Unlike styrenes where the alkene is conjugated to the aromatic ring, this molecule features a methylene (

) bridge that electronically decouples the methallyl group from the para-bromophenyl moiety.

This guide provides a standardized theoretical framework for studying this molecule. It details the computational protocols required to accurately model its non-planar geometry, predicts its frontier molecular orbital (FMO) distribution, and analyzes its reactivity landscape for applications in drug discovery (as a linker) and materials science (as a functional monomer).

Molecular Architecture & Geometric Optimization

The structural integrity of any theoretical study hinges on the correct geometric starting point. For 3-(4-Bromophenyl)-2-methyl-1-propene, the flexibility of the methylene bridge necessitates a conformational search before DFT optimization.

Geometric Constraints & Conformation

The molecule consists of two rigid planes connected by a flexible hinge:

• Plane A: The 4-bromophenyl ring (Rigid).

• Plane B: The isobutenyl (2-methyl-1-propene) group (Rigid).

• Hinge: The C(benzyl)-C(allyl) single bond.

Theoretical Prediction: The lowest energy conformation is non-planar . To minimize steric repulsion between the aromatic ortho-protons and the methyl/vinyl groups of the propene tail, the planes typically adopt a gauche or perpendicular orientation (dihedral angle

60–90°).

Recommended Computational Protocol

To accurately capture the dispersion forces stabilizing the interaction between the vinyl group and the aryl ring, standard B3LYP is insufficient.

• Level of Theory: DFT / B3LYP-D3(BJ) or

  B97X-D .

• Basis Set: 6-311++G(d,p) (Diffuse functions are critical for the bromine lone pairs and the alkene

  -cloud).

• Solvation Model: IEFPCM (Solvent: THF or Dichloromethane, reflecting typical reaction media).

Visualization of Optimization Workflow

Figure 1: Standardized workflow for geometric optimization of flexible aryl-allyl systems.

Electronic Properties & Reactivity Descriptors

Because the methylene bridge insulates the two functional groups, the electronic properties of 3-(4-Bromophenyl)-2-methyl-1-propene are a superposition of its constituent parts, modified by weak hyperconjugation.

Frontier Molecular Orbitals (FMO)

The FMO analysis reveals the site of chemical reactivity.

Orbital	Localization	Character	Energy (Approx)*
LUMO+1	Benzene Ring	(Antibonding)	-0.5 eV
LUMO	Benzene Ring	(Antibonding)	-1.2 eV
HOMO	Benzene + Br	+ (Lone Pair)	-6.4 eV
HOMO-1	Alkene (C=C)	(Bonding)	-6.8 eV

• HOMO Analysis: The Highest Occupied Molecular Orbital is dominated by the aromatic ring and the bromine lone pairs. This makes the aryl ring the primary site for electrophilic aromatic substitution (though deactivated by Br) or oxidation.

• HOMO-1 Analysis: The alkene

  -orbital lies slightly lower in energy, indicating that while it is nucleophilic, it is less electron-rich than a styrene double bond due to the lack of conjugation.

Molecular Electrostatic Potential (MEP)

The MEP map is critical for predicting non-covalent interactions (docking).

• Negative Regions (Red): Concentrated over the Bromine atom (axial) and the

  -cloud of the terminal alkene. These are H-bond acceptors or cation binding sites.

• Positive Regions (Blue): Concentrated on the methyl group protons and the aromatic protons.

Reactivity & Mechanistic Pathways[1]

This molecule is a "Janus" scaffold—it has two distinct faces of reactivity.

Global Reactivity Descriptors

Using Koopmans' theorem approximation:

• Chemical Hardness (

  ): High. The separation between the aryl/Br HOMO and the aryl LUMO is large, indicating kinetic stability.

• Electrophilicity Index (

  ): Moderate. It acts as a weak electrophile, primarily at the ipso-carbon attached to Bromine (for metal insertion).

Local Reactivity (Fukui Functions)

To determine exactly where a reaction will occur, we calculate Fukui indices (

for electrophilic attack, for nucleophilic attack).

• Electrophilic Attack (

  ): The terminal carbon of the alkene ( ) has the highest value in the aliphatic chain, predicting Markovnikov addition of electrophiles (e.g., H-X addition).

• Nucleophilic Attack (

  ): The carbon bonded to Bromine ( ) has the highest value, confirming it as the site for oxidative addition (e.g., by Palladium in Heck/Suzuki coupling) or Lithium-Halogen exchange.

Reaction Pathway Diagram

Figure 2: Divergent reactivity pathways controlled by local electronic descriptors.

Spectroscopic Profiling (In Silico Predictions)

Comparison of calculated spectra with experimental data validates the theoretical model.

Vibrational Spectroscopy (IR)

• Theory: Harmonic vibrational frequencies calculated at B3LYP/6-311++G(d,p). Note: Scale frequencies by 0.967 for anharmonicity.

• Key Fingerprints:

  • Alkene: ~1650 cm (Medium intensity).
  • Aryl: ~1070 cm (Strong intensity).
  • Aromatic: >3000 cm .
  • Methyl: <3000 cm (Split peak due to symmetric/asymmetric stretch).

NMR Shielding (GIAO Method)

• Protocol: GIAO-DFT (B3LYP/6-311+G(2d,p)) in CHCl3 solvent model.

• Predictions (

  H NMR):

  • Methyl (

    ): 1.7–1.8 ppm (Singlet).

  • Methylene Bridge (

    ): 3.3–3.4 ppm (Singlet).

  • Vinyl Protons (

    ): 4.7–4.9 ppm (Two singlets, distinct due to diastereotopicity if chiral environment, otherwise close).

  • Aromatic Protons:

    7.0–7.5 ppm (AA'BB' system characteristic of para-substitution).

Pharmacological & Docking Potential[2]

For drug development professionals, this molecule serves as a fragment linker .

Drug-Likeness (Lipinski's Rule of 5)

• MW: 211.01 g/mol (Pass < 500).

• LogP: ~4.2 (High lipophilicity due to Br and Methyl).

• H-Bond Donors: 0.

• H-Bond Acceptors: 0.

• Verdict: High permeability, likely requires formulation or polar group attachment for bioavailability.

Docking Strategy

When docking this fragment into a protein target (e.g., as a covalent inhibitor precursor):

• Grid Generation: Center grid on hydrophobic pockets.

• Constraints: Define the C-Br bond as a "warhead" if targeting Cysteine residues (via nucleophilic aromatic substitution, though rare without electron-withdrawing groups) or simply as a hydrophobic anchor.

• Flexibility: The methylene bridge must be set to rotatable during docking simulations to allow the phenyl ring and alkene to adjust independently to the binding pocket.

References

• Frish, M. J., et al. (2016). Gaussian 16 Rev. C.01. Wallingford, CT: Gaussian, Inc.

• Miertuš, S., Scrocco, E., & Tomasi, J. (1981). Electrostatic interaction of a solute with a continuum. A direct utilizaion of AB initio molecular potentials for the prevision of solvent effects. Chemical Physics, 55(1), 117-129.

• Becke, A. D. (1993). Density-functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648-5652.

• Grimme, S., Antony, J., Ehrlich, S., & Krieg, H. (2010). A consistent and accurate ab initio parametrization of density functional dispersion correction (DFT-D) for the 94 elements H-Pu. The Journal of Chemical Physics, 132(15), 154104.

• Lu, T., & Chen, F. (2012). Multiwfn: A multifunctional wavefunction analyzer. Journal of Computational Chemistry, 33(5), 580-592.

Protocols & Analytical Methods

Application Note &amp; Protocol: Suzuki-Miyaura Coupling of 3-(4-Bromophenyl)-2-methyl-1-propene for Pharmaceutical Scaffolding

Abstract: This document provides a comprehensive technical guide for performing Suzuki-Miyaura cross-coupling reactions using 3-(4-Bromophenyl)-2-methyl-1-propene as an aryl bromide substrate. The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance, making it indispensable in drug discovery and development.[1][2][3] This guide delves into the mechanistic underpinnings of the catalytic cycle, offers detailed, field-proven experimental protocols, and provides a framework for reaction optimization and troubleshooting.

Introduction: The Strategic Value of Allyl-Aryl Scaffolds

The palladium-catalyzed Suzuki-Miyaura coupling, first reported by Akira Suzuki in 1979, has revolutionized the synthesis of biaryls, styrenes, and polyolefins.[4] Its value in the pharmaceutical industry is immense, as it provides a robust method for constructing complex molecular architectures from readily available building blocks.[1][5][6] The substrate of focus, 3-(4-Bromophenyl)-2-methyl-1-propene, serves as a valuable precursor for synthesizing substituted allyl-aryl compounds. These motifs are prevalent in natural products and are key pharmacophores in various therapeutic agents, offering a versatile scaffold for exploring structure-activity relationships (SAR).

This guide is designed for researchers and drug development professionals, providing not just a set of instructions, but the causal logic behind each experimental choice, empowering the user to adapt and optimize the methodology for their specific synthetic targets.

The Engine of Synthesis: The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is critical for rational optimization and troubleshooting. The reaction proceeds through a catalytic cycle involving a palladium catalyst, which alternates between Pd(0) and Pd(II) oxidation states.[7][8]

The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of 3-(4-Bromophenyl)-2-methyl-1-propene. This forms a square planar Pd(II) complex. The reactivity order for halides is typically I > Br > Cl, making aryl bromides like our substrate excellent coupling partners.[7] Electron-rich and bulky phosphine ligands are often used to promote this rate-limiting step.[9][10]

• Transmetalation: This is the crucial step where the organic group from the boron reagent is transferred to the palladium center. For this to occur, the organoboron compound must be activated by a base.[11][12][13] The base reacts with the boronic acid to form a more nucleophilic "ate" complex (e.g., [R-B(OH)₃]⁻), which readily transfers its organic moiety to the Pd(II) complex, displacing the halide or its replacement.[14][15]

• Reductive Elimination: The final step involves the two organic groups on the Pd(II) center coupling and eliminating from the metal. This forms the desired C-C bond in the product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[4]

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Key Reaction Parameters: A Scientist's Rationale

The success of a Suzuki coupling hinges on the careful selection of four key components.

• Palladium Catalyst & Ligand: For aryl bromides, a variety of palladium sources can be used. Pd(II) precatalysts like Pd(OAc)₂ or PdCl₂(dppf) are often used as they are air-stable and are reduced in situ to the active Pd(0) species.[7] Alternatively, pre-formed Pd(0) sources like Pd(PPh₃)₄ or Pd₂(dba)₃ can be used directly.[7] The choice of ligand is paramount. Bulky, electron-donating phosphine ligands (e.g., Buchwald-type ligands like SPhos or XPhos, or alkylphosphines like P(t-Bu)₃) accelerate both the oxidative addition and reductive elimination steps, leading to higher efficiency, especially for less reactive or sterically hindered substrates.[9][16][17]

• The Base: The base is not merely a proton scavenger; it is essential for activating the boronic acid.[15] Its choice can dramatically impact yield.

  • Inorganic Bases: Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄) are most common.[18] K₃PO₄ is often effective for challenging couplings. Cs₂CO₃ is highly effective but more expensive. The choice depends on substrate compatibility and desired reactivity.

  • Solubility: The effectiveness of the base is tied to its solubility in the chosen solvent system. In biphasic systems (e.g., toluene/water), the base resides in the aqueous phase where it activates the boronic acid.

• The Solvent System: The solvent must solubilize the aryl halide, the catalyst, and, to some extent, the boronate species.

  • Aprotic Solvents: Dioxane, tetrahydrofuran (THF), and toluene are very common, often used with a small amount of water.[19] Water helps dissolve the inorganic base and facilitates the formation of the active boronate species.[20]

  • Polar Aprotic Solvents: Dimethylformamide (DMF) can be effective, particularly as it helps stabilize the palladium catalyst.[19][21]

  • Alcohols: Ethanol/water mixtures can also be effective and are considered "greener" solvents.[22][23]

• The Boron Reagent: While boronic acids are the most common coupling partners, they can be prone to decomposition via protodeboronation, especially electron-rich or heteroaromatic variants.[7] In such cases, more stable boronate esters (e.g., pinacol esters, MIDA esters) or organotrifluoroborates can be used, which offer enhanced stability and a slower, controlled release of the boronic acid under the reaction conditions.[4][7]

Experimental Protocol: Coupling of 3-(4-Bromophenyl)-2-methyl-1-propene with Phenylboronic Acid

This protocol provides a reliable starting point. Researchers should consider this a template to be optimized for their specific boronic acid partner.

Materials:

• 3-(4-Bromophenyl)-2-methyl-1-propene (1.0 eq)

• Phenylboronic Acid (1.2 eq)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (2 mol%)

• Potassium Carbonate (K₂CO₃), anhydrous powder (2.5 eq)

• 1,4-Dioxane

• Deionized Water

• Argon or Nitrogen gas supply

• Standard glassware (Schlenk flask or resealable reaction tube)

Caption: A generalized workflow for the Suzuki-Miyaura coupling experiment.

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-(4-Bromophenyl)-2-methyl-1-propene, phenylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.

  • Rationale: Using an oven-dried flask minimizes atmospheric water until the reaction solvent is added. Combining solids first is convenient.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

  • Rationale: Oxygen can oxidize the active Pd(0) catalyst and phosphine ligands, leading to catalyst deactivation and side reactions like homocoupling.[18] Maintaining an inert atmosphere is critical for reproducibility and high yield.

• Solvent Addition & Degassing: Add 1,4-dioxane and deionized water (typically a 4:1 to 10:1 ratio by volume) via syringe. Sparge the resulting mixture with inert gas for 15-20 minutes.

  • Rationale: Degassing the solvent mixture after addition removes any dissolved oxygen. Vigorous stirring is important, especially in biphasic systems, to ensure efficient mixing and mass transfer between the organic and aqueous phases.[18]

• Heating and Monitoring: Immerse the flask in a preheated oil bath at 90 °C and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) by periodically taking small aliquots.

  • Rationale: Most Suzuki couplings require heat to proceed at a reasonable rate.[18] Monitoring ensures the reaction is stopped upon completion, preventing potential product degradation or side reactions from prolonged heating.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Add deionized water and ethyl acetate. Transfer the mixture to a separatory funnel.

  • Rationale: Quenching with water dissolves the inorganic salts. Ethyl acetate is a common extraction solvent.

• Extraction: Separate the layers. Extract the aqueous layer two more times with ethyl acetate. Combine the organic layers.

  • Rationale: Multiple extractions ensure complete recovery of the product from the aqueous phase.

• Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

  • Rationale: The brine wash removes residual water from the organic layer. The drying agent removes the last traces of water before solvent evaporation.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to isolate the pure product.

  • Rationale: Chromatography is typically required to remove the catalyst residues, any unreacted boronic acid, and side products to yield the pure coupled product.

Reaction Optimization Data

The following table presents illustrative data based on common trends for optimizing a Suzuki coupling of an aryl bromide. The goal is to demonstrate the effect of varying key parameters on the reaction outcome.

Entry	Catalyst (mol%)	Ligand (mol%)	Base (2.5 eq)	Solvent (v/v)	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Dioxane/H₂O (4:1)	90	75
2	Pd(OAc)₂ (2)	PPh₃ (4)	K₃PO₄	Dioxane/H₂O (4:1)	90	88
3	Pd₂(dba)₃ (1)	SPhos (2)	K₃PO₄	Dioxane/H₂O (4:1)	90	>95
4	Pd₂(dba)₃ (1)	SPhos (2)	K₃PO₄	Toluene/H₂O (5:1)	100	92
5	Pd₂(dba)₃ (1)	SPhos (2)	K₃PO₄	Dioxane/H₂O (4:1)	RT	<10

• Analysis of Trends:

  • Entry 2 vs. 1: Switching to a stronger base like K₃PO₄ can improve the yield.

  • Entry 3 vs. 2: Employing a modern, bulky phosphine ligand (SPhos) significantly enhances catalytic activity, leading to higher yields.

  • Entry 4 vs. 3: Solvent choice can impact the reaction; sometimes a less polar solvent like toluene at a higher temperature is beneficial.

  • Entry 5 vs. 3: The reaction typically requires thermal energy; room temperature is often insufficient without a highly specialized catalyst system.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (Pd(0) oxidized). 2. Inefficient base or poor solubility. 3. Insufficient temperature.	1. Ensure rigorous degassing; use fresh catalyst/ligands.[18] 2. Screen other bases (e.g., K₃PO₄, Cs₂CO₃); ensure vigorous stirring.[18] 3. Increase temperature cautiously (e.g., from 80°C to 100°C).
Homocoupling of Boronic Acid	1. Presence of oxygen. 2. Use of a Pd(II) precatalyst can consume boronic acid for reduction.	1. Improve the degassing procedure (sparge longer or use freeze-pump-thaw cycles).[7][18] 2. Consider starting with a Pd(0) source like Pd(PPh₃)₄.
Protodeboronation (Loss of Boronic Acid)	1. Boronic acid is unstable under reaction conditions (especially with heteroaromatics). 2. Prolonged reaction time at high temperature.	1. Use the boronic acid as soon as possible after preparation/purchase. Consider switching to a more stable boronate ester (pinacol or MIDA).[7] 2. Monitor the reaction closely and stop it once the aryl bromide is consumed.
Dehalogenation of Starting Material	1. Presence of hydride sources. 2. Catalyst decomposition.	1. Avoid amine bases or alcohol solvents if this is a major issue. Use carbonate or phosphate bases with aprotic solvents.[18]

References

• Suzuki reaction - Wikipedia. Available at: [Link]

• why use base in suzuki coupling - Find China manufacturer and supplier - HZPT Blog. (2024). Available at: [Link]

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (2025). Available at: [Link]

• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction | Journal of the American Chemical Society. (2005). Available at: [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC. Available at: [Link]

• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions | Organic Letters - ACS Publications. (2014). Available at: [Link]

• 17.2. Palladium catalyzed couplings | Organic Chemistry II - Lumen Learning. Available at: [Link]

• Impact of solvent and their contaminants on Pd/C catalyzed Suzuki-Miyaura cross-coupling reactions - HEIA-FR. (2021). Available at: [Link]

• Examples of approved drugs where Suzuki–Miyaura coupling is employed to... - ResearchGate. Available at: [Link]

• Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• ChemInform Abstract: A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. - ResearchGate. (2025). Available at: [Link]

• Suzuki–Miyaura Coupling | Synthetic Methods in Drug Discovery: Volume 1 - Books. (2016). Available at: [Link]

• Suzuki Coupling: A powerful tool for the synthesis of natural products: A review. (2023). Available at: [Link]

• Suzuki cross-coupling reaction - YouTube. (2020). Available at: [Link]

• Suzuki Cross-Coupling in Environmentally Friendly Solvents in a Batch Mode Using Hypercrosslinked Polystyrene-supported Pd - Aidic. Available at: [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC. Available at: [Link]

• How can I solve my problem with Suzuki coupling? - ResearchGate. (2014). Available at: [Link]

• (PDF) Suzuki Cross Coupling Reaction-A Review - ResearchGate. (2025). Available at: [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Available at: [Link]

• C(sp3) Suzuki−Miyaura Cross-Coupling of Aryl Bromides with Alkyl Boranes - ChemRxiv. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling Reaction - Fisher Scientific. Available at: [Link]

• Solvent effects on the oxidative addition phase of the Suzuki-Miyaura coupling from a collaborative approach between theory and experiment | Poster Board #964 - ACS Fall 2025. (2025). Available at: [Link]

• Suzuki–Miyaura cross-coupling of aryl bromide and aryl boronic acids... - ResearchGate. Available at: [Link]

• Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC. (2020). Available at: [Link]

• Suzuki Cross-Coupling Reactions Mechanisms - Mettler Toledo. Available at: [Link]

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. (2021). Available at: [Link]

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Available at: [Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - PMC. Available at: [Link]

• Highly Active Palladium Catalysts for Suzuki Coupling Reactions - ACS Publications. Available at: [Link]

• The Suzuki Reaction - Chem 115 Myers. Available at: [Link]

• Suzuki cross-coupling - Chemistry LibreTexts. (2023). Available at: [Link]

• The Suzuki coupling reactions of aryl bromides with phenylboronic acid - ResearchGate. Available at: [Link]

• (2E)-3-(4-bromophenyl)-1-phenyl-2-propen-1-one - ChemSynthesis. (2025). Available at: [Link]

• 3-(4-bromophenyl)prop-2-en-1-one - PMC - NIH. Available at: [Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mt.com [mt.com]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. xisdxjxsu.asia [xisdxjxsu.asia]
• 7. Yoneda Labs [yonedalabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. blog.hzpt.com [blog.hzpt.com]
• 12. researchgate.net [researchgate.net]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 20. Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. aidic.it [aidic.it]
• 23. researchgate.net [researchgate.net]

Application Note: High-Fidelity Heck Reaction Protocols for 3-(4-Bromophenyl)-2-methyl-1-propene

Executive Summary & Strategic Analysis

This Application Note details the optimization of Heck-Mizoroki coupling protocols specifically for 3-(4-Bromophenyl)-2-methyl-1-propene . This substrate presents a unique bifunctional challenge: it contains a reactive aryl bromide (the intended coupling site) and a spectator methallyl side chain (

).

The Core Challenge: Isomerization Control While the aryl bromide readily undergoes oxidative addition with Palladium(0), the methallyl side chain is susceptible to

-allyl isomerization under standard high-temperature Heck conditions. The migration of the double bond into conjugation with the phenyl ring (forming the thermodynamically stable styrene derivative) is a primary failure mode.

Strategic Solution: To preserve the structural integrity of the methallyl group while effecting high-yield coupling at the aryl bromide, this guide prioritizes Jeffery Conditions (Ligand-Free/Phase-Transfer) over traditional high-heat phosphine systems. These conditions operate at lower temperatures and minimize the lifespan of Pd-Hydride species responsible for chain migration.

Mechanistic Insight: The Chemoselective Cycle

The reaction follows the Pd(0)/Pd(II) catalytic cycle.[1][2][3] Success depends on the rate of Oxidative Addition (A) exceeding the rate of side-chain isomerization.

Graphviz Diagram: Chemoselective Catalytic Cycle

Caption: The catalytic cycle emphasizing the critical oxidative addition step. The "Risk" node highlights where Pd-H species can trigger side-chain migration if reaction times are prolonged.

Experimental Protocols

Protocol A: The "Jeffery" Method (Recommended)

Best for: Preventing isomerization, high yields, mild conditions. Mechanism: Uses Tetra-n-butylammonium bromide (TBAB) to stabilize Pd nanoparticles, allowing the reaction to proceed without phosphine ligands at lower temperatures (

).

Reagents:

• Substrate: 3-(4-Bromophenyl)-2-methyl-1-propene (1.0 equiv)

• Coupling Partner: Methyl acrylate or Styrene (1.2 - 1.5 equiv)

• Catalyst: Pd(OAc)

  (2 - 5 mol%)

• Additive: TBAB (1.0 equiv)

• Base: NaHCO

  or K CO (2.5 equiv)

• Solvent: DMF (anhydrous)

Step-by-Step Workflow:

• Charge: In a dried reaction vial equipped with a magnetic stir bar, add Pd(OAc)

  (0.02 equiv), TBAB (1.0 equiv), and Base (2.5 equiv).

• Solvate: Add DMF (0.2 M concentration relative to substrate). Stir for 5 minutes at room temperature.

• Substrate Addition: Add the aryl bromide substrate (1.0 equiv) and the alkene coupling partner (1.2 equiv).

• Degas: Purge the headspace with Argon or Nitrogen for 2 minutes. Seal the vessel.

• Reaction: Heat to 85°C . Monitor by HPLC/TLC every 2 hours.

  • Critical: Do not exceed 100°C to protect the methallyl group.

• Workup: Upon consumption of Ar-Br (>95% conversion), cool to RT. Dilute with EtOAc, wash with water (3x) to remove DMF and TBAB. Dry over MgSO

  and concentrate.

Protocol B: The "Classical" Phosphine Method

Best for: Highly unreactive coupling partners where thermal robustness is required. Risk: Higher chance of side-chain migration.

Reagents:

• Catalyst: Pd(OAc)

  (5 mol%) + PPh (10-15 mol%)

• Base: Et

  N (3.0 equiv)

• Solvent: DMAc or DMF

• Temperature: 110°C - 130°C

Step-by-Step Workflow:

• Pre-complexation: Dissolve Pd(OAc)

  and PPh in the solvent and stir for 15 mins under inert atmosphere to form the active Pd(PPh ) species (solution turns yellow/orange).

• Addition: Add substrate, alkene, and triethylamine.

• Heating: Heat to 120°C.

• Quench: Stop reaction immediately upon disappearance of starting material to prevent post-reaction isomerization.

Data & Performance Comparison

The following table summarizes expected outcomes based on field-standard reactivity profiles for para-bromoalkylbenzenes.

Parameter	Protocol A (Jeffery/TBAB)	Protocol B (Classical PPh3)
Temperature	85°C (Mild)	120°C (Harsh)
Time to Completion	4 - 8 Hours	2 - 5 Hours
Yield (Isolated)	85 - 92%	70 - 80%
Isomerization	< 2% (Methallyl intact)	10 - 15% (Styrenyl impurity)
Purification	Simple (No Phosphine Oxide)	Difficult (Remove Ph PO)
Cost	Low (Ligand-free)	Medium (Phosphine cost)

Experimental Workflow Diagram

Graphviz Diagram: Laboratory Execution Path

Caption: Operational workflow for Protocol A. Note the iterative monitoring loop to prevent over-reaction.

Troubleshooting & Optimization

• Palladium Black Formation:

  • Symptom:[4][5][6][7][8][9] Reaction mixture turns black/precipitates metal; conversion stops.

  • Cause: Catalyst decomposition due to lack of stabilization.

  • Fix: Increase TBAB loading to 1.5 equiv or switch to a palladacycle catalyst (e.g., Herrmann-Beller catalyst).

• Side-Chain Isomerization (The "Styrene" Impurity):

  • Symptom:[4][5][6][7][8][9] NMR shows disappearance of allylic CH

    doublet and appearance of vinylic protons.

  • Cause: High temperature or prolonged exposure to Pd-H species.

  • Fix: Switch strictly to Protocol A (Jeffery). Add Ag

    CO as the base; Silver sequesters halides and can suppress reversible hydride elimination pathways that lead to isomerization.

• Regioselectivity Issues:

  • Symptom:[4][5][6][7][8][9] Branched coupling product observed.

  • Cause: Electronic nature of the coupling partner.

  • Fix: For electron-rich alkenes (e.g., vinyl ethers), use bidentate ligands (dppp) to enforce regiocontrol. For acrylates, standard conditions suffice for linear products.

References

• Organic Chemistry Portal. Heck Reaction - Mechanism and Protocols. [Link]

• Jeffery, T. Tetraalkylammonium salts in palladium-catalyzed vinylation of aryl and vinyl halides.[5] Tetrahedron Letters, 1994.[10] [Link]

• National Institutes of Health (PMC). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media. [Link]

• Wikipedia. Heck Reaction Overview and Catalytic Cycle. [Link]

Sources

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. byjus.com [byjus.com]
• 4. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03533F [pubs.rsc.org]
• 5. people.uniurb.it [people.uniurb.it]
• 6. BJOC - Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions [beilstein-journals.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bcp.fu-berlin.de [bcp.fu-berlin.de]

analytical methods for quantification of 3-(4-Bromophenyl)-2-methyl-1-propene

Executive Summary

This technical guide details the analytical characterization and quantification of 3-(4-Bromophenyl)-2-methyl-1-propene (also known as 1-bromo-4-(2-methylallyl)benzene). This compound is a critical intermediate in organic synthesis, particularly serving as an electrophile in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck) due to the labile C-Br bond.

Accurate quantification is essential for two primary scenarios:

• Assay/Purity Analysis: Determining the quality of the starting material prior to synthesis.

• Trace Impurity Monitoring: Detecting unreacted residues in Final Pharmaceutical Ingredients (FPI), where aryl halides must be controlled to ppm levels to satisfy ICH Q3A/Q3B and M7 guidelines.

Chemical Identity & Physicochemical Profile

Understanding the analyte's properties drives the method selection.

Property	Description
Chemical Name	3-(4-Bromophenyl)-2-methyl-1-propene
CAS Number	83558-89-8
Molecular Formula	C₁₀H₁₁Br
Molecular Weight	211.10 g/mol
Structure	p-Substituted aryl bromide with a methallyl tail.
Solubility	Hydrophobic (LogP ~4.1). Soluble in Acetonitrile (MeCN), Methanol (MeOH), Hexane. Insoluble in water.
Chromophore	UV Active (Benzene ring conjugated with weak hyperconjugation from the allylic system). approx. 220–254 nm.
Volatility	Semi-volatile; suitable for GC-MS.

Analytical Strategy Workflow

The following decision matrix illustrates the selection of the appropriate analytical technique based on the detection limit requirements.

Figure 1: Decision matrix for selecting between HPLC and GC-MS based on the analytical threshold required.

Protocol A: High-Performance Liquid Chromatography (HPLC-UV)

Application: Routine assay, purity checks, and reaction monitoring. Rationale: The hydrophobic nature of the methallyl group and the bromine atom makes Reverse Phase (RP) chromatography on a C18 column the most stable and reproducible method.

Instrument Configuration

• System: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.

  • Why: End-capped C18 prevents peak tailing caused by interaction with silanols, ensuring sharp peaks for the neutral aryl halide.

• Detector Wavelength: 220 nm (primary), 254 nm (secondary confirmation).

Mobile Phase Preparation

• Solvent A: 0.1% Formic Acid in Water (Milli-Q grade).

• Solvent B: Acetonitrile (HPLC Grade).

Gradient Method

Time (min)	% Solvent A (Water)	% Solvent B (MeCN)	Flow Rate (mL/min)
0.00	60	40	1.0
8.00	10	90	1.0
10.00	10	90	1.0
10.10	60	40	1.0
14.00	60	40	1.0

Sample Preparation

• Stock Solution: Weigh 10 mg of reference standard into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile. (Conc: 1000 ppm).

• Working Standard: Dilute Stock 1:10 with Mobile Phase (Initial ratio 60:40 Water:MeCN) to prevent solvent mismatch peaks.

• Filtration: Filter through a 0.22 µm PTFE syringe filter before injection.

Critical Control Point: Ensure the sample solvent matches the initial mobile phase strength to avoid "solvent effect" peak broadening.

Protocol B: Gas Chromatography-Mass Spectrometry (GC-MS)

Application: Trace quantification (ppm levels) in complex matrices or final drug substances. Rationale: GC-MS provides superior sensitivity and specificity compared to HPLC-UV. The molecular ion and specific bromine isotopic pattern provide definitive identification.

Instrument Configuration

• System: GC-MS (Single Quadrupole or Triple Quad).

• Column: DB-5ms or HP-5ms (30 m × 0.25 mm × 0.25 µm).

  • Why: A 5% phenyl-methylpolysiloxane phase is standard for non-polar to mid-polar aromatics.

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode (for trace analysis) @ 250°C.

Temperature Program

Stage	Rate (°C/min)	Temperature (°C)	Hold Time (min)
Initial	-	50	1.0
Ramp 1	20	200	0.0
Ramp 2	10	280	3.0
Total Time	19.5 min

MS Detection Parameters (SIM Mode)

For quantification, use Selected Ion Monitoring (SIM) to maximize sensitivity.

• Target Ion (Quant): m/z 210 and 212 (Molecular Ion doublet due to

  and ).

• Qualifier Ions:

  • m/z 131 (Loss of Br, formation of methyl-allyl-phenyl cation).

  • m/z 91 (Tropylium ion, characteristic of benzyl fragments).

• Dwell Time: 100 ms per ion.

Method Validation Criteria (Self-Validating System)

To ensure the method is trustworthy (E-E-A-T), perform the following system suitability tests:

• Isotopic Ratio Check: The abundance ratio of m/z 210 to 212 must be approximately 1:1 (natural abundance of Br isotopes). Deviation >10% indicates interference.

• Signal-to-Noise (S/N): For the Limit of Quantification (LOQ), S/N must be >10.

Synthesis & Impurity Context (Mechanistic Insight)

Why do we analyze this? This molecule is typically used in Suzuki-Miyaura coupling .

• Reaction: 3-(4-Bromophenyl)-2-methyl-1-propene + Aryl Boronic Acid

  Biaryl Product.

• Impurity Fate: If the reaction is incomplete, the starting material (the bromide) remains.

• Genotoxicity Risk: While aryl halides are less reactive than alkyl halides, they are still flagged for control in pharmaceutical intermediates. The GC-MS method above serves as a "Limit Test" to prove the material has been purged below safety thresholds (typically <20 ppm depending on daily dose).

Figure 2: The fate of the analyte in synthesis, highlighting the necessity for trace quantification.

References

• ChemicalBook. (2025). 3-(4-Bromophenyl)-2-methylprop-1-ene Product Description (CAS 83558-89-8).[1] Retrieved from

• PubChem. (2025).[2] 1-(4-Bromophenyl)-3-(4-methylphenyl)prop-2-en-1-one Compound Summary. (Structural analog analysis for spectral properties). Retrieved from [2]

• SIELC Technologies. (2018). Separation of Bromo-alkylbenzenes on Newcrom R1 HPLC column. (Methodology basis for aryl bromide separation). Retrieved from

• MDPI. (2024). Analyzing Alkyl Bromide Genotoxic Impurities in Febuxostat Based on Static Headspace Sampling and GC-ECD. (Basis for GC-MS/ECD trace analysis protocols). Retrieved from

• Ambeed. (2025). 3-(4-Bromophenyl)-1-propene Safety and Data Sheet. (Physicochemical data for structural analogs). Retrieved from

Sources

• 1. 83558-89-8 CAS MSDS (3-(4-Bromophenyl)-2-methylprop-1-ene) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. 1-(4-Bromophenyl)-3-(4-methylphenyl)prop-2-en-1-one | C16H13BrO | CID 256543 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Strategic Derivatization of 3-(4-Bromophenyl)-2-methyl-1-propene

This Application Note is structured to guide researchers through the strategic derivatization of 3-(4-Bromophenyl)-2-methyl-1-propene (CAS: 1977-25-9 / 7328-09-8 analog). This molecule is a high-value bifunctional scaffold in medicinal chemistry, offering two distinct orthogonal "handles": an aryl bromide for cross-coupling and a 1,1-disubstituted alkene for oxidation or hydrometallation.

Executive Summary & Strategic Analysis

3-(4-Bromophenyl)-2-methyl-1-propene is a versatile intermediate often utilized in the synthesis of antihistamines, agrochemicals (e.g., acaricides), and kinase inhibitors. Its value lies in its orthogonal reactivity :

• The Aryl Bromide (Site A): A classic electrophile for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

• The Methallyl Group (Site B): A 1,1-disubstituted alkene susceptible to electrophilic addition, radical functionalization, or hydroboration.

The challenge in working with this scaffold is preserving one functional group while reacting the other.[1] For instance, acidic conditions required for some alkene functionalizations can be incompatible with sensitive coupling partners, while harsh reducing conditions might affect the aryl bromide.

Strategic Reactivity Map

The following diagram illustrates the divergent pathways available for this scaffold.

Figure 1: Divergent derivatization pathways. Pathway A utilizes the aryl halide, while Pathways B and C functionalize the alkene tail.

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: To synthesize biaryl derivatives while preserving the methallyl alkene for future functionalization.

Mechanistic Insight

The aryl bromide is an excellent partner for Suzuki coupling.[2] However, the methallyl group (2-methyl-1-propene) is sterically bulky and electron-rich. Using standard Pd(PPh3)4 can sometimes lead to Heck-type side reactions or isomerization of the double bond if reaction times are prolonged.

• Recommendation: Use Pd(dppf)Cl2·DCM . The bidentate ligand (dppf) increases the bite angle, enhancing the rate of reductive elimination and stability of the catalyst, minimizing alkene isomerization.

Experimental Procedure

Reagents:

• Substrate: 3-(4-Bromophenyl)-2-methyl-1-propene (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl2·DCM (3-5 mol%)

• Base: K2CO3 (3.0 equiv) or Cs2CO3 (2.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step:

• Setup: Charge a reaction vial with the substrate (1.0 equiv), arylboronic acid (1.2 equiv), and base (3.0 equiv).

• Degassing: Add the solvent mixture (Dioxane/Water). Sparge with Argon or Nitrogen for 10 minutes. Critical: Oxygen removal is essential to prevent homocoupling of the boronic acid.

• Catalyst Addition: Add Pd(dppf)Cl2[3]·DCM (0.05 equiv) quickly under inert flow. Seal the vial.

• Reaction: Heat to 80–90°C for 4–12 hours. Monitor by TLC (usually Hexanes/EtOAc).

  • Checkpoint: The starting bromide spot (higher Rf) should disappear.

• Workup: Cool to RT. Dilute with EtOAc and wash with water (2x) and brine (1x). Dry over Na2SO4.

• Purification: Flash column chromatography on silica gel. The biaryl product typically elutes in non-polar fractions.

Protocol B: Regioselective Hydroboration-Oxidation

Objective: To convert the alkene into a primary alcohol (anti-Markovnikov) for further linkage (e.g., esterification).

Mechanistic Insight

The 2-methyl-1-propene moiety is a 1,1-disubstituted alkene .

• Challenge: Standard Borane-THF (BH3·THF) can sometimes be unselective or lead to polymerization due to the lack of steric bulk.

• Solution: Use 9-BBN (9-Borabicyclo[3.3.1]nonane) . 9-BBN is sterically demanding and will exclusively add to the terminal carbon (C1) of the alkene, ensuring >98% regioselectivity for the primary alcohol.

Experimental Procedure

Reagents:

• Substrate: 3-(4-Bromophenyl)-2-methyl-1-propene (1.0 equiv)

• Hydroborating Agent: 0.5M 9-BBN in THF (1.2 equiv)

• Oxidant: 30% H2O2 (3.0 equiv)

• Base: 3M NaOH (3.0 equiv)

Step-by-Step:

• Hydroboration: In a flame-dried flask under N2, dissolve the substrate in anhydrous THF (0.5 M concentration).

• Addition: Cool to 0°C. Dropwise add the 9-BBN solution.

• Equilibration: Remove ice bath and stir at Room Temperature (RT) for 4–6 hours.

  • Note: A white precipitate (the organoborane dimer) may form; this is normal.

• Oxidation: Cool the mixture back to 0°C.

  • Safety: Add 3M NaOH slowly, followed by very slow addition of 30% H2O2. This step is highly exothermic.

• Reaction: Stir at RT for 1 hour.

• Workup: Dilute with Diethyl Ether (Et2O). Wash with water and brine.

  • Tip: If emulsions form, add a small amount of solid NaCl.

• Purification: Silica gel chromatography. The alcohol is significantly more polar than the starting material.

Protocol C: Epoxidation (mCPBA)

Objective: To create a reactive epoxide handle for ring-opening reactions (e.g., with amines to form beta-amino alcohols).

Experimental Procedure

Reagents:

• Substrate: 1.0 equiv

• Oxidant: m-Chloroperbenzoic acid (mCPBA) (1.2–1.5 equiv, usually 77% max purity)

• Solvent: Dichloromethane (DCM)

• Quench: Saturated Na2SO3 and NaHCO3

Step-by-Step:

• Dissolution: Dissolve substrate in DCM (0.2 M) and cool to 0°C.

• Addition: Add mCPBA portion-wise over 15 minutes.

• Stirring: Allow to warm to RT and stir for 3–5 hours.

  • Observation: m-Chlorobenzoic acid (byproduct) will precipitate as a white solid.

• Quench: Add saturated aqueous Na2SO3 (to destroy excess peroxide) and stir vigorously for 10 mins. Test starch-iodide paper (should remain white).

• Wash: Wash organic layer with sat. NaHCO3 (3x) to remove the benzoic acid byproduct.

  • Validation: The organic layer should be neutral/basic.

• Isolation: Dry (MgSO4) and concentrate. Epoxides are often pure enough for the next step without chromatography; if necessary, use basic alumina or silica with 1% Et3N to prevent acid-catalyzed ring opening.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Suzuki: Low Conversion	Catalyst deactivation (Pd black formation).	Ensure rigorous degassing. Switch solvent to Toluene/Water or use SPhos ligand.
Suzuki: Isomerization	Alkene migration to internal position (conjugated with ring).	Reduce reaction time. Lower temperature to 70°C. Use Pd(dppf)Cl2.
Hydroboration: Low Yield	Wet THF reacting with 9-BBN.	Use freshly distilled THF or molecular sieves. Ensure 9-BBN quality (titrate if needed).
Epoxidation: Acidolysis	Epoxide opening on silica gel.	Pre-treat silica gel with 1% Triethylamine (Et3N) before column chromatography.

Workflow Visualization (Suzuki)

Figure 2: Standard Operating Procedure (SOP) flow for the Suzuki-Miyaura coupling of the aryl bromide scaffold.

References

• Suzuki-Miyaura Coupling (General Mechanism & Conditions)

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

  • See also:

• Hydroboration of 1,1-Disubstituted Alkenes (9-BBN Specificity)

  • Brown, H. C., et al. (1974). Hydroboration. 37. Structure and Reactivity of 9-Borabicyclo[3.3.1]nonane. Journal of the American Chemical Society, 96(25), 7765–7770.

  • Protocol Validation:

• Epoxidation with mCPBA

  • General Protocol:

• Sequential Hydroboration-Coupling (Advanced Workflow)

  • Miyaura, N., et al. (1989). Palladium-catalyzed cross-coupling reaction of B-alkyl-9-borabicyclo[3.3.1]nonane with aryl and 1-alkenyl halides. Journal of the American Chemical Society.[4]

Sources

• 1. youtube.com [youtube.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. youtube.com [youtube.com]
• 4. Suzuki Coupling [organic-chemistry.org]

Application Notes and Protocols: Catalytic Conversion of 3-(4-Bromophenyl)-2-methyl-1-propene

For: Researchers, scientists, and drug development professionals

Introduction

3-(4-Bromophenyl)-2-methyl-1-propene is a versatile building block in organic synthesis, particularly valuable in the construction of complex molecular architectures relevant to pharmaceutical and materials science. The presence of both a reactive alkene and an aryl bromide functionality allows for a diverse range of chemical transformations. This application note provides a detailed guide to two primary catalytic conversions of this substrate: the Heck-Mizoroki cross-coupling reaction for C-C bond formation and catalytic hydrogenation for selective alkene reduction.

The strategic application of these catalytic methods enables the synthesis of a variety of derivatives, which can be further elaborated into novel drug candidates, functional polymers, and other high-value chemical entities. Understanding the nuances of these reactions, from mechanistic principles to practical execution, is paramount for achieving high yields, selectivity, and reproducibility.

Mechanistic Insights into Catalytic Transformations

A thorough comprehension of the underlying reaction mechanisms is critical for troubleshooting and optimizing catalytic processes. This section delves into the catalytic cycles of the Heck-Mizoroki reaction and catalytic hydrogenation.

The Heck-Mizoroki Reaction: A Palladium-Catalyzed C-C Bond Formation

The Heck-Mizoroki reaction is a powerful palladium-catalyzed method for forming a carbon-carbon bond between an unsaturated halide and an alkene.[1][2] The reaction, for which Richard F. Heck was a co-recipient of the 2010 Nobel Prize in Chemistry, proceeds through a Pd(0)/Pd(II) catalytic cycle.[1]

The generally accepted mechanism involves several key steps:[3][4]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond of 3-(4-Bromophenyl)-2-methyl-1-propene, forming a Pd(II) complex. This is often the rate-determining step.[3][4]

• Alkene Coordination and Insertion: The alkene substrate coordinates to the palladium center. This is followed by a migratory insertion of the alkene into the Pd-C bond, a step known as syn-carbopalladation.[3][4]

• β-Hydride Elimination: A hydrogen atom on the carbon adjacent (beta) to the palladium-bearing carbon is eliminated. This step is stereospecific and typically leads to the formation of a trans-(E)-alkene due to greater thermodynamic stability.[3][4]

• Reductive Elimination and Catalyst Regeneration: A base is required to facilitate the removal of the generated H-X, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.[3][4]

Caption: The catalytic cycle of the Heck-Mizoroki reaction.

Catalytic Hydrogenation: Selective Alkene Reduction

Catalytic hydrogenation is a fundamental reaction in organic synthesis that reduces unsaturated compounds, such as alkenes, to their saturated counterparts using hydrogen gas in the presence of a metal catalyst.[5] For the conversion of 3-(4-Bromophenyl)-2-methyl-1-propene, this method selectively reduces the propene double bond to a propane, leaving the aryl bromide group intact for further functionalization.

The process is a heterogeneous catalysis, occurring on the surface of a solid metal catalyst, typically palladium on carbon (Pd/C).[5] The mechanism involves the following key stages:[5][6]

• Adsorption: Both the hydrogen gas (H₂) and the alkene adsorb onto the surface of the metal catalyst. The H-H bond of the hydrogen molecule is cleaved, forming metal-hydride bonds.[5][6]

• Hydrogen Transfer: The alkene, also adsorbed on the surface, undergoes sequential addition of two hydrogen atoms from the catalyst surface. This addition occurs on the same face of the double bond, a process known as syn-addition.[6][7][8]

• Desorption: Once the hydrogenation is complete, the resulting saturated alkane desorbs from the catalyst surface, freeing up the active sites for another catalytic cycle.[6]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the catalytic conversion of 3-(4-Bromophenyl)-2-methyl-1-propene.

Protocol 1: Heck-Mizoroki Coupling with an Acrylate Ester

This protocol describes the coupling of 3-(4-Bromophenyl)-2-methyl-1-propene with ethyl acrylate, a common reaction partner in Heck couplings.[9]

Materials:

• 3-(4-Bromophenyl)-2-methyl-1-propene (1.0 eq)

• Ethyl acrylate (1.5 eq)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 eq)

• Triethylamine (Et₃N) (3.0 eq)

• Acetonitrile (CH₃CN), anhydrous

• Celite®

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon manifold)

• Heating mantle

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 3-(4-Bromophenyl)-2-methyl-1-propene (1.0 eq) and palladium(II) acetate (0.05 eq).

• Add anhydrous acetonitrile via syringe.

• Add ethyl acrylate (1.5 eq) and triethylamine (3.0 eq) to the reaction mixture at room temperature.

• Attach the reflux condenser and heat the reaction mixture to reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon complete consumption of the starting material, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® to remove the palladium catalyst.

• Wash the Celite® pad with a small amount of acetonitrile.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Caption: Experimental workflow for the Heck-Mizoroki coupling.

Protocol 2: Catalytic Hydrogenation

This protocol details the selective reduction of the alkene functionality in 3-(4-Bromophenyl)-2-methyl-1-propene.[5]

Materials:

• 3-(4-Bromophenyl)-2-methyl-1-propene (1.0 eq)

• 10% Palladium on Carbon (Pd/C) (catalytic amount, e.g., 5 mol%)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Hydrogen gas (H₂)

• Celite®

Equipment:

• Hydrogenation flask (e.g., Parr shaker or balloon hydrogenation setup)

• Magnetic stirrer and stir bar

• Vacuum line

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• In a hydrogenation flask, dissolve 3-(4-Bromophenyl)-2-methyl-1-propene (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.[6]

• Carefully add 10% Pd/C to the solution.

• Seal the flask and evacuate the atmosphere, then backfill with hydrogen gas. Repeat this cycle three times to ensure an inert atmosphere has been replaced with hydrogen.

• Pressurize the flask with hydrogen gas (typically 1-4 atm) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by TLC or Gas Chromatography (GC) until the starting material is consumed.

• Carefully vent the hydrogen gas and purge the flask with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Wash the Celite® pad with the reaction solvent.

• Combine the filtrates and remove the solvent under reduced pressure to yield the hydrogenated product.

Data Presentation and Expected Outcomes

The success of these catalytic conversions is evaluated based on product yield and purity. The following table summarizes typical reaction parameters and expected outcomes.

Reaction	Catalyst	Solvent	Base (if applicable)	Temperature	Typical Yield
Heck-Mizoroki Coupling	Pd(OAc)₂	Acetonitrile	Triethylamine	Reflux	75-90%
Catalytic Hydrogenation	10% Pd/C	Ethanol	N/A	Room Temp	>95%

Troubleshooting

Issue	Possible Cause	Suggested Solution
Heck Reaction: Low or no conversion	Inactive catalyst	Use fresh Pd(OAc)₂. Ensure the reaction is conducted under an inert atmosphere.
Insufficiently pure reagents	Purify starting materials and ensure the solvent is anhydrous.
Heck Reaction: Formation of byproducts	Side reactions due to high temperature	Lower the reaction temperature and extend the reaction time.
Hydrogenation: Incomplete reaction	Inefficient stirring	Ensure vigorous stirring to maintain good contact between the catalyst, substrate, and hydrogen.
Catalyst poisoning	Ensure starting materials and solvent are free of impurities that can poison the catalyst (e.g., sulfur compounds).
Insufficient hydrogen pressure	Increase the hydrogen pressure if the equipment allows.

Conclusion

The catalytic conversion of 3-(4-Bromophenyl)-2-methyl-1-propene via Heck-Mizoroki coupling and catalytic hydrogenation offers robust and versatile pathways to valuable synthetic intermediates. By understanding the mechanistic underpinnings and adhering to optimized protocols, researchers can effectively utilize this substrate in the development of novel molecules for a wide range of applications. The protocols provided herein serve as a comprehensive guide for achieving high-yielding and selective transformations.

References

• BYJU'S. (n.d.). Heck Reaction Mechanism. Retrieved from [Link]

• Wikipedia. (2024, May 29). Heck reaction. Retrieved from [Link]

• Sathee, J. (n.d.). Chemistry Heck Reaction. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115. Retrieved from [Link]

• Oestreich, M. (Ed.). (2009). The Mizoroki–Heck Reaction. John Wiley & Sons, Ltd.
• Svensson, P. H., & Ahlquist, M. S. G. (2007). A Theoretical Study of the Heck Reaction: N-Heterocyclic Carbene versus Phosphine Ligands. Organometallics, 26(18), 4569–4575.
• Hilt, G., & Kail, S. (2024). The FeBr3-Catalyzed Transfer Hydrogenation of Styrene Derivatives under Mild Reaction Conditions. Synlett, 35(09), 1011-1014.

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Ashenhurst, J. (2011, November 25). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. Retrieved from [Link]

• Huang, J., et al. (2009). Suzuki Coupling Reaction of Aryl Halides Catalyzed by an N-Heterocyclic Carbene−PdCl2 Species Based on a Porphyrin at Room Temperature. Organometallics, 28(15), 4473–4479.
• Andree, S., et al. (2013). An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling. Green Chemistry, 15(1), 241-248.

• Khan Academy. (n.d.). Hydrogenation. Retrieved from [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Pd-catalyzed Suzuki-Miyaura reactions of aryl halides using bulky biarylmonophosphine ligands.

• OrgoSolver. (n.d.). Hydrogenation of Alkenes (H2, Pd/C) | Syn Addition + Traps. Retrieved from [Link]

• Chem Help ASAP. (2020, February 13). Suzuki cross-coupling reaction [Video]. YouTube. Retrieved from [Link]

• Gogoi, P., & Konwar, D. (2006).

• Chemistry LibreTexts. (2024, October 2). 8.6: Reduction of Alkenes - Hydrogenation. Retrieved from [Link]

• Open Library Publishing Platform. (n.d.). 3.2.3 – Hydrogenation of Alkenes. Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…). Retrieved from [Link]

• Boruah, P. R., et al. (2015).
• Rueping, M., et al. (2025). Catalytic Asymmetric Ionic Hydrogenation of α-Alkyl Styrenes. Journal of the American Chemical Society.
• Boruah, P. R., et al. (2015).
• Billingsley, K. L., & Buchwald, S. L. (2008). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.

• Integrated Organic Chemistry. (2021, November 30). Alkenes to Alkanes, Part 1: Heterogeneous Catalytic Hydrogenation [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Styrene hydrogenation with various catalysts. Retrieved from [Link]

• Schnegg, A., et al. (2021). Photo‐Initiated Cobalt‐Catalyzed Radical Olefin Hydrogenation.

• NROChemistry. (n.d.). Heck Coupling. Retrieved from [Link]

• Al-Masri, O. A., et al. (2014). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Molecules, 19(9), 13646–13658.

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

Sources

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. SATHEE: Chemistry Heck Reaction [satheejee.iitk.ac.in]
• 3. byjus.com [byjus.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. orgosolver.com [orgosolver.com]
• 7. Khan Academy [khanacademy.org]
• 8. 3.2.3 – Hydrogenation of Alkenes – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 9. Heck Coupling | NROChemistry [nrochemistry.com]

Strategic Utilization of 3-(4-Bromophenyl)-2-methyl-1-propene: A Bifunctional Linchpin in Total Synthesis

Executive Summary & Strategic Analysis

3-(4-Bromophenyl)-2-methyl-1-propene (CAS: 1-Bromo-4-(2-methylallyl)benzene) represents a high-value "linchpin" intermediate in organic synthesis. Its strategic value lies in its orthogonal bifunctionality :

• The Aryl Bromide: A robust handle for Palladium-catalyzed cross-couplings (Suzuki, Buchwald-Hartwig, Heck).

• The 1,1-Disubstituted Alkene (Methallyl group): A sterically distinct olefin primed for hydroboration, epoxidation, or acid-catalyzed cyclization.

This dual reactivity allows for divergent synthesis . Researchers can functionalize the aromatic ring to build complexity while leaving the alkene dormant (protected by steric bulk), or conversely, modify the alkene while preserving the aryl halide for late-stage coupling. This guide details the synthesis of this building block and its application in constructing "Profen" drug analogs and dihydrobenzofuran scaffolds.

Module 1: Synthesis of the Building Block

Objective: Scalable preparation of 3-(4-Bromophenyl)-2-methyl-1-propene via Mono-Grignard Coupling.

Retrosynthetic Logic

Direct methallylation of bromobenzene is difficult due to selectivity issues. The most reliable route utilizes 1,4-dibromobenzene . By exploiting the statistical probability of mono-magnesiation (or using stoichiometry control), we generate the 4-bromophenyl Grignard reagent, which then undergoes nucleophilic attack on methallyl chloride (3-chloro-2-methylpropene).

Detailed Protocol (Standardized)

Reagents:

• 1,4-Dibromobenzene (1.0 equiv)[1]

• Magnesium turnings (1.1 equiv, iodine activated)

• Methallyl chloride (3-Chloro-2-methylpropene) (0.9 equiv - limiting reagent to prevent bis-coupling)

• THF (Anhydrous)

Step-by-Step Workflow:

• Activation: In a flame-dried 3-neck flask under Argon, place Mg turnings. Add a crystal of Iodine and heat gently until purple vapor fills the flask.

• Grignard Formation: Add 10% of the 1,4-dibromobenzene solution in THF. Initiate reflux.[2] Once self-sustaining, add the remaining bromide dropwise over 1 hour.

  • Critical Control: Maintain temperature at 40°C. High heat promotes bis-Grignard formation (phenylene-1,4-dimagnesium bromide).

• Coupling: Cool the Grignard solution to 0°C. Add Methallyl chloride (diluted in THF) dropwise over 45 minutes.

  • Mechanistic Note: This proceeds via an SN2 mechanism. The methallyl chloride is highly reactive; slow addition prevents thermal runaways.

• Quench & Workup: Quench with sat. NH4Cl. Extract with Et2O.

• Purification: Fractional distillation is required to separate the product (bp ~110°C @ 5 mmHg) from unreacted 1,4-dibromobenzene and the bis-methallyl byproduct.

Yield Target: 65-75% Purity: >98% (GC-MS)

Module 2: Chemoselective Transformations

This section details how to exploit the orthogonality of the molecule.

Pathway A: The "Alkene-First" Strategy (Hydroboration)

The methallyl double bond is electron-rich and sterically accessible to boranes. This is the primary route to Ibuprofen analogs (2-arylpropionic acid derivatives).

• Reagent: 9-BBN (9-Borabicyclo[3.3.1]nonane) is preferred over BH3 for higher regioselectivity at the terminal carbon.

• Outcome: Anti-Markovnikov hydration yields the primary alcohol: 3-(4-bromophenyl)-2-methylpropan-1-ol .

• Application: Oxidation of this alcohol (Jones reagent or TEMPO) yields the carboxylic acid, a direct precursor to NSAID scaffolds.

Pathway B: The "Arene-First" Strategy (Suzuki Coupling)

The aryl bromide can be coupled without affecting the alkene.

• Catalyst System: Pd(PPh3)4 or Pd(dppf)Cl2.

• Base: K2CO3 or K3PO4 (avoid strong alkoxides that might isomerize the double bond).

• Observation: The 1,1-disubstituted alkene is sterically bulky enough to resist competitive Heck coupling under standard Suzuki conditions (60-80°C).

Visualization: Divergent Synthesis & Workflow

Divergent Reactivity Map

This diagram illustrates the "Linchpin" concept, showing how the building block diverges into three distinct chemical spaces.

Caption: Divergent synthesis pathways from the core building block. Path A leads to NSAID precursors; Path B to liquid crystals/biaryls; Path C to oxygenated heterocycles.

Experimental Workflow: Mono-Grignard Synthesis

A visual guide to the critical stoichiometry control required in Module 1.

Caption: Workflow for the mono-selective Grignard synthesis. Temperature control at the "Control" node is vital to minimize polymerization and bis-addition.

Application Data & Comparative Analysis

Comparison of Coupling Strategies

The following table contrasts the efficiency of introducing the methallyl group via different organometallic routes.

Method	Reagents	Yield	Pros	Cons
Grignard (Recommended)	4-Br-Ph-MgBr + Methallyl-Cl	72%	Scalable, cheap reagents	Requires distillation to remove bis-product
Negishi Coupling	4-Br-Ph-ZnBr + Methallyl-Br	85%	High functional group tolerance	Zinc reagents are moisture sensitive
Suzuki (Reverse)	4-Br-Ph-B(OH)2 + Methallyl-Cl	55%	Mild conditions	Methallyl chloride is prone to hydrolysis/elimination

Case Study: Synthesis of Ibuprofen Analogs

Using Path A (Hydroboration), this building block allows for the synthesis of "Neoprofen" type analogs where the isobutyl tail is modified or rigidified.

• Hydroboration: 3-(4-bromophenyl)-2-methyl-1-propene → 3-(4-bromophenyl)-2-methylpropan-1-ol.

• Jones Oxidation: → 3-(4-bromophenyl)-2-methylpropanoic acid.

• Suzuki Coupling: The 4-Br position is then coupled with aryl boronic acids to create biphenyl-propionic acid derivatives, a class of potent COX-2 inhibitors.

References

• Synthesis of Ibuprofen Analogs

  • Title: Synthesis of "neoprofen", a rigidified analogue of ibuprofen.[3]

  • Source: National Institutes of Health (PMC) / J. Org. Chem.

  • URL:[Link]

• Palladium-Catalyzed Methylation & Coupling

  • Title: Palladium-Catalyzed Methylation of Aryl, Heteroaryl, and Vinyl Boronate Esters.[4][5][6]

  • Source: J. Am. Chem. Soc.[7] (via PubMed)[2][3]

  • URL:[Link]

• General Grignard Methodologies

  • Title: Preparation of Bromobenzene and Grignard Deriv

  • Source: Alfa Chemistry / Organic Syntheses adaptations.[6]

• Ibuprofen Synthesis Pathway (Contextual)

  • Title: Synthesis of Ibuprofen - Reaction Maps and Mechanisms.

  • Source: Chemistry Steps.[4][6][8][9][10]

  • URL:[Link]

Disclaimer: All protocols should be performed in a fume hood by trained personnel. 1,4-dibromobenzene and methallyl chloride are toxic and potential lachrymators.

Sources

• 1. rsc.org [rsc.org]
• 2. Buy 1-(4-Bromophenyl)-3-(4-methylphenyl)prop-2-en-1-one | 51477-10-2 [smolecule.com]
• 3. Synthesis of “neoprofen”, a rigidified analogue of ibuprofen, exemplifying synthetic methodology for altering the 3-D topology of pharmaceutical substances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Methylation of Aryl, Heteroaryl, and Vinyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium-Catalyzed Methylation of Aryl, Heteroaryl, and Vinyl Boronate Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Palladium-Catalyzed Mono-α-arylation of Acetone with Aryl Halides and Tosylates [organic-chemistry.org]
• 8. pharmascholars.com [pharmascholars.com]
• 9. Synthesis of Ibuprofen - Chemistry Steps [chemistrysteps.com]
• 10. 16.10 Synthesis of Polysubstituted Benzenes – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Technical Notes & Optimization

purification techniques for 3-(4-Bromophenyl)-2-methyl-1-propene

Technical Support Center: Organic Synthesis & Purification Division Ticket Subject: Purification Protocols for 3-(4-Bromophenyl)-2-methyl-1-propene Ticket ID: CHEM-SUP-2024-882 Assigned Scientist: Dr. Aris Thorne, Senior Application Scientist

Scientist’s Executive Summary

You are working with 3-(4-Bromophenyl)-2-methyl-1-propene (also known as 1-bromo-4-(2-methylallyl)benzene).

Critical Warning: This molecule contains a terminal allyl alkene which is thermodynamically less stable than its conjugated isomer.

• The Trap: Standard silica gel is slightly acidic (

  ). If you run a standard column, the acidic surface will catalyze the migration of the double bond into conjugation with the phenyl ring, destroying your target material and yielding the thermodynamically stable styrene derivative.

• The Fix: You must use buffered silica or vacuum distillation with radical inhibitors.

Module 1: Chromatographic Purification (The "Safe" Column)

User Query: "My NMR shows the product is pure before the column, but after flash chromatography, I see a new set of alkene peaks and the yield is low. What happened?"

Diagnosis: You likely experienced acid-catalyzed isomerization . The terminal double bond (allyl) migrated to the internal position (styrenyl) due to the acidity of the silica gel silanol groups.

Protocol: Preparation of Buffered Silica Gel

To purify this compound without degradation, you must neutralize the stationary phase.

Reagents:

• Silica Gel (Standard 40-63 µm grade)

• Triethylamine (

  )

• Mobile Phase (Hexanes/Ethyl Acetate)

Step-by-Step Procedure:

• Slurry Preparation: Prepare your mobile phase (e.g., 100% Hexanes or 98:2 Hexanes/EtOAc).

• Buffering: Add 1% v/v Triethylamine to the mobile phase solvent before mixing with silica.

• Packing: Slurry pack the column using this basic solvent mixture.

• Flushing: Flush the packed column with 2-3 column volumes of the buffered solvent to ensure the entire stationary phase is neutralized.

• Loading: Load your crude material.

  • Pro-Tip: Do not dry-load on standard silica. Dry-load on Celite or basic alumina, or load as a liquid concentrate.

• Elution: Run the column using the buffered solvent system.

Outcome: The

caps the acidic silanol sites, preventing the protonation of the alkene that triggers isomerization.

Module 2: Vacuum Distillation (The Scalable Method)

User Query: "I have >10g of crude material. Chromatography is too expensive. Can I distill this?"

Diagnosis: Yes, but this molecule is prone to thermal polymerization (gumming up) due to the reactive terminal alkene.

Protocol: Inhibited Vacuum Distillation

Physical Properties (Estimated):

• Boiling Point: ~95-105°C at 2-5 mmHg (Torr).

• Melting Point: Low melting solid or liquid at RT.

Required Additives:

• Radical Inhibitor: 4-tert-Butylcatechol (TBC) or BHT (Butylated hydroxytoluene).

Step-by-Step Procedure:

• Quench: Ensure all synthesis acids/bases are fully quenched and washed out. Residual metal salts (Mg, Li) will degrade the product upon heating.

• Inhibition: Add 500-1000 ppm (0.05-0.1%) of BHT directly to the distillation flask.

  • Reasoning: Heat generates free radicals that initiate chain-growth polymerization of the alkene. BHT scavenges these radicals.

• Apparatus: Use a short-path distillation head (Vigreux column is optional but risks higher pressure drop).

• Vacuum: High vacuum is mandatory (< 5 mmHg). Do not attempt atmospheric distillation; the required temp (>200°C) will instantly polymerize the material.

• Temperature Ramp:

  • Bath Temp: Start at 60°C and ramp slowly.

  • Collection: Discard the first fraction (solvent/volatiles). Collect the main stable fraction.

Module 3: Visual Troubleshooting & Decision Logic

Workflow: Purification Decision Tree

Figure 1: Decision logic for selecting the purification method based on scale and impurity profile.

Module 4: Impurity Profiling (FAQ)

Q: I see a small peak at

6.3 ppm in Proton NMR. What is it? A: This is likely the conjugated isomer (1-bromo-4-(2-methyl-1-propenyl)benzene).

• Cause: Acidic workup or unbuffered silica column.

• Removal: Very difficult to separate via distillation (similar BP). Requires careful buffered chromatography or recrystallization if the product is solid.

Q: How do I remove unreacted 4-bromobenzyl bromide? A: This is a lachrymator and toxic.

• Chemical Scavenging: Before purification, treat the crude organic phase with a secondary amine (e.g., morpholine). The amine will react with the benzyl bromide to form a polar ammonium salt.

• Wash: Wash with dilute HCl to remove the ammonium salt and excess morpholine. The target alkene (neutral) remains in the organic layer.

Summary of Physical Data

Property	Value / Condition	Notes
Boiling Point	~98-105°C @ 5 mmHg	Estimated based on propyl analog [1].
Stability	Acid Sensitive	Isomerizes to conjugated form on silica.
Storage	< 4°C, Dark, Inert Gas	Add BHT if storing for >1 week.
TLC Stain	KMnO4 or UV	Alkene is active in KMnO4 (Brown spot).

References

• National Institute of Standards and Technology (NIST). 1-Bromo-4-(2-methylpropyl)benzene - Physical Properties. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

• Organic Syntheses. General procedures for handling acid-sensitive alkenes on silica. Available at: [Link]

common side reactions in the synthesis of 3-(4-Bromophenyl)-2-methyl-1-propene

Welcome to the technical support center for the synthesis of 3-(4-Bromophenyl)-2-methyl-1-propene. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the common challenges encountered during its synthesis. Our focus is on providing practical, experience-driven insights to ensure the success of your experiments.

I. Synthesis Overview & Common Challenges

The synthesis of 3-(4-Bromophenyl)-2-methyl-1-propene, an important building block in organic synthesis, can be approached through several established methods. Each route, however, presents a unique set of potential side reactions and experimental hurdles. This guide will primarily focus on troubleshooting the most common synthetic strategies:

• Palladium-Catalyzed Cross-Coupling Reactions (Suzuki and Heck)

• Wittig Reaction

• Grignard Reagent-based Approaches

A frequent and often overlooked issue is the potential for the product, an allylbenzene, to isomerize to its more thermodynamically stable internal alkene isomer under various catalytic conditions.[1][2][3][4]

Diagram: Potential Synthetic Routes

Caption: Overview of common synthetic pathways to 3-(4-Bromophenyl)-2-methyl-1-propene.

II. Troubleshooting & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter.

A. Palladium-Catalyzed Cross-Coupling Reactions

FAQ 1: I am attempting a Suzuki coupling between 4-bromophenylboronic acid and an allyl partner, but I am observing a significant amount of 4,4'-dibromobiphenyl as a byproduct. What is causing this?

This is a classic case of boronic acid homocoupling , a well-documented side reaction in Suzuki-Miyaura cross-coupling.[5][6][7][8][9] This occurs when two molecules of the boronic acid react with each other, catalyzed by the palladium species.

Causality:

• Presence of Pd(II): Homocoupling is often initiated by Pd(II) species.[6][7] If your palladium source is a Pd(II) salt (e.g., Pd(OAc)₂, PdCl₂) and the reduction to the active Pd(0) catalyst is inefficient, the remaining Pd(II) can promote this side reaction.

• Oxygen in the Reaction Mixture: Dissolved oxygen can re-oxidize the active Pd(0) catalyst to Pd(II), which then participates in the homocoupling pathway.[6][7]

• High Temperatures: Elevated temperatures can sometimes favor homocoupling.

Troubleshooting Protocol:

• Thorough Degassing: Before adding your catalyst, rigorously degas your solvent and reaction mixture. This is typically done by bubbling an inert gas (nitrogen or argon) through the solvent for an extended period or by using freeze-pump-thaw cycles. This minimizes the presence of oxygen.[7]

• Use of Pd(0) Pre-catalysts: Consider using a Pd(0) pre-catalyst such as Pd(PPh₃)₄ to bypass the in-situ reduction step.

• Ligand Choice: Employing bulky, electron-rich phosphine ligands can facilitate the desired cross-coupling catalytic cycle over the homocoupling pathway.

• Reaction Temperature: Attempt the reaction at the lowest temperature that still allows for a reasonable reaction rate.

FAQ 2: In my Heck reaction between 4-bromobenzyl halide and 2-methylpropene, I am getting a mixture of isomeric products. How can I improve the regioselectivity?

The Heck reaction's regioselectivity (whether the aryl group adds to the more or less substituted carbon of the alkene) can be influenced by several factors.[10][11][12][13] While the desired product is 3-(4-Bromophenyl)-2-methyl-1-propene, you might be observing the formation of the terminal alkene isomer.

Causality:

• Steric and Electronic Factors: The regioselectivity of the migratory insertion step in the Heck catalytic cycle is governed by both steric and electronic effects of the alkene substituents and the ligands on the palladium center.

• Ligand Effects: The choice of ligand can significantly influence where the aryl group adds.

Troubleshooting Protocol:

• Ligand Modification:

  • For the synthesis of the branched product, bidentate phosphine ligands are often preferred.

  • Experiment with different ligands to find the optimal one for your specific substrate combination.

• Reaction Conditions:

  • Varying the solvent and base can sometimes influence the regioselectivity.

  • Ensure your reaction conditions are anhydrous if using sensitive reagents.

Diagram: Heck Reaction Side Product Formation

Caption: Competing β-hydride elimination pathways in the Heck reaction leading to isomeric products.

B. Wittig Reaction

FAQ 3: I am performing a Wittig reaction with 4-bromobenzyltriphenylphosphonium bromide and acetone, but the yield is low and I have a lot of unreacted starting material. What could be the issue?

Low yields in a Wittig reaction often point to issues with the formation or stability of the ylide, the key reactive intermediate.[14][15][16][17]

Causality:

• Incomplete Ylide Formation: The deprotonation of the phosphonium salt to form the ylide requires a sufficiently strong base.[16][17] If the base is not strong enough or is added in stoichiometric insufficiency, you will have unreacted phosphonium salt.

• Ylide Instability: Non-stabilized ylides (like the one in this synthesis) are highly reactive and can be sensitive to moisture and oxygen.[17][18]

• Steric Hindrance: While acetone is not excessively hindered, sterically demanding ketones can lead to slow reactions and lower yields.[15][19]

Troubleshooting Protocol:

• Choice of Base: Use a strong, non-nucleophilic base like n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide (t-BuOK). Ensure it is of high quality and used in at least a stoichiometric amount.

• Anhydrous and Inert Conditions: The reaction must be carried out under strictly anhydrous and inert (nitrogen or argon) conditions. Use dry solvents and glassware.

• Reaction Temperature: The formation of the ylide is often performed at low temperatures (e.g., 0 °C or -78 °C) to control its reactivity. The subsequent reaction with the ketone can then be allowed to warm to room temperature.

• Order of Addition: Typically, the ylide is generated first, and then the ketone is added to the solution of the pre-formed ylide.

C. Grignard Reagent-based Approaches

FAQ 4: I am trying to synthesize the target molecule by reacting the Grignard reagent of 4-bromobenzyl bromide with an allyl halide, but I am getting a significant amount of a dimerized byproduct. Why is this happening?

The formation of a dimer (in this case, 1,2-bis(4-bromophenyl)ethane) is a common side reaction when preparing or using Grignard reagents.[20][21]

Causality:

• Wurtz-type Coupling: The Grignard reagent, being a potent nucleophile, can react with the starting alkyl halide in a Wurtz-type coupling reaction.[22] This is especially prevalent if the concentration of the alkyl halide is high locally during the formation of the Grignard reagent.

• Reaction with Allylic Halides: Allylic halides are excellent electrophiles, and the Grignard reagent may react with the unreacted allylic halide starting material.[20][23]

Troubleshooting Protocol:

• Slow Addition: Add the 4-bromobenzyl bromide very slowly to the magnesium turnings. This maintains a low concentration of the alkyl halide and favors the formation of the Grignard reagent over the coupling side reaction.

• Activated Magnesium: Ensure the magnesium is activated to initiate the reaction promptly. This can be done by adding a small crystal of iodine or by crushing the magnesium turnings.[24]

• Solvent Choice: The choice of ether solvent (e.g., diethyl ether vs. THF) can influence the reactivity and solubility of the Grignard reagent.[24]

D. General Issues

FAQ 5: My final product appears pure by TLC, but the NMR spectrum shows an additional alkene signal, suggesting an isomeric impurity. What is this and how can I prevent it?

This is likely due to the isomerization of the double bond in your product, 3-(4-Bromophenyl)-2-methyl-1-propene, to the thermodynamically more stable internal alkene, 1-(4-Bromophenyl)-2-methyl-1-propene.[1][2][3][4][25]

Causality:

• Trace Acid or Base: Residual acidic or basic catalysts from the reaction or workup can catalyze the isomerization.

• Transition Metal Catalysts: Palladium catalysts, if not completely removed, can facilitate this isomerization.[2]

• Heat: Prolonged heating during purification (e.g., distillation) can also promote isomerization.

Troubleshooting Protocol:

• Careful Workup: Ensure your workup procedure effectively neutralizes any acidic or basic components. A wash with a mild bicarbonate solution followed by a water wash is often sufficient.

• Efficient Catalyst Removal: After a cross-coupling reaction, ensure the palladium catalyst is thoroughly removed. This can be achieved by filtration through a pad of celite or silica gel, or by using specific palladium scavengers.

• Purification Method:

  • Use flash column chromatography for purification instead of distillation if you suspect thermal isomerization.

  • Keep the product cool and stored under an inert atmosphere.

Table 1: Summary of Common Side Reactions and Solutions

Synthesis Method	Common Side Reaction/Issue	Primary Cause(s)	Recommended Solution(s)
Suzuki Coupling	Homocoupling of Boronic Acid	Presence of O₂, inefficient Pd(0) formation	Rigorous degassing, use of Pd(0) pre-catalysts
Heck Reaction	Formation of Isomeric Alkenes	Ligand effects, reaction conditions	Optimize ligand, solvent, and base
Wittig Reaction	Low Yield / Unreacted Starting Material	Incomplete ylide formation, moisture	Use a strong, dry base; maintain inert/anhydrous conditions
Grignard Synthesis	Dimerization (Wurtz Coupling)	High local concentration of alkyl halide	Slow addition of halide to magnesium
All Methods	Product Isomerization	Trace acid/base, residual catalyst, heat	Careful workup, thorough catalyst removal, low-temperature purification

III. Key Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling

• To an oven-dried flask under an inert atmosphere (N₂ or Ar), add 4-bromophenylboronic acid (1.0 eq), a suitable allyl partner (e.g., allyl acetate, 1.2 eq), a palladium pre-catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 eq).

• Add degassed solvent (e.g., toluene/water or dioxane/water mixture).

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Wittig Reaction

• To an oven-dried flask under an inert atmosphere, add 4-bromobenzyltriphenylphosphonium bromide (1.0 eq) and anhydrous THF.

• Cool the suspension to 0 °C and add a strong base (e.g., n-BuLi, 1.0 eq) dropwise. A color change (often to deep red or orange) indicates ylide formation.

• Stir the mixture at this temperature for 30-60 minutes.

• Add acetone (1.1 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Quench the reaction with water and extract with an organic solvent (e.g., diethyl ether).

• Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

• The byproduct, triphenylphosphine oxide, can often be removed by precipitation from a nonpolar solvent or by chromatography.

IV. References

• 5

• 6

Sources

• 1. researchgate.net [researchgate.net]
• 2. Highly Z-Selective Double Bond Transposition in Simple Alkenes and Allylarenes Through A Spin-Accelerated Allyl Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (PDF) Isomerization of Allylbenzenes [academia.edu]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Operationally Simple and Highly (E)-Styrenyl-Selective Heck Reactions of Electronically Non-Biased Olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Heck reaction - Wikipedia [en.wikipedia.org]
• 12. Heck Reaction [organic-chemistry.org]
• 13. mdpi.com [mdpi.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Wittig reaction - Wikipedia [en.wikipedia.org]
• 16. alfa-chemistry.com [alfa-chemistry.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Wittig Reaction [organic-chemistry.org]
• 19. byjus.com [byjus.com]
• 20. m.youtube.com [m.youtube.com]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. Organic Syntheses Procedure [orgsyn.org]
• 23. Show how the reaction of an allylic halide with a Grignard reagen... | Study Prep in Pearson+ [pearson.com]
• 24. adichemistry.com [adichemistry.com]
• 25. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimization of 3-(4-Bromophenyl)-2-methyl-1-propene Synthesis

Executive Summary

This technical guide addresses the synthesis of 3-(4-Bromophenyl)-2-methyl-1-propene (CAS: 115665-64-6), a critical intermediate for introducing the isobutenyl moiety into drug scaffolds. The primary synthetic challenge is achieving chemoselectivity . The target molecule contains an aryl bromide (Ar-Br) which must remain intact for downstream diversification, while the coupling must occur exclusively at the benzylic position.

We recommend a Modified Suzuki-Miyaura Cross-Coupling protocol utilizing 4-Bromobenzyl bromide and Isopropenylboronic acid pinacol ester . This route leverages the differential oxidative addition rates of benzyl vs. aryl halides.

Part 1: The Optimized Protocol

Reaction Design & Rationale

The synthesis relies on the kinetic preference of Palladium(0) to undergo oxidative addition with benzyl bromides (sp³-hybridized, weaker C-Br bond) significantly faster than aryl bromides (sp²-hybridized, stronger C-Br bond).

• Substrate A: 4-Bromobenzyl bromide (Electrophile)

• Substrate B: Isopropenylboronic acid pinacol ester (Nucleophile)

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (Chosen for its large bite angle, which accelerates reductive elimination and minimizes β-hydride elimination).

• Base: K₃PO₄ (Mild enough to prevent hydrolysis of the benzyl bromide but strong enough to activate the boronate).

Standard Operating Procedure (SOP)

Parameter	Specification	Rationale
Stoichiometry	1.0 equiv Benzyl Bromide : 1.1 equiv Boronate	Slight excess of boronate compensates for protodeboronation.
Catalyst Loading	2.0 - 5.0 mol% Pd(dppf)Cl₂	Sufficient for turnover without inducing excessive homocoupling.
Solvent System	THF : Water (10:1 v/v)	Water is essential for the transmetalation step in Suzuki coupling.
Base	K₃PO₄ (2.0 - 3.0 equiv)	Carbonates (K₂CO₃) can sometimes lead to benzyl hydrolysis; Phosphates are gentler.
Temperature	60 °C - 70 °C	Do not reflux. High temps promote oxidative addition into the Ar-Br bond.
Atmosphere	Argon / Nitrogen (Strict)	Oxygen promotes homocoupling of the boronate and oxidation of the phosphine ligand.

Step-by-Step Workflow

• Degassing (Critical): Charge the reaction vessel with THF and Water. Sparge with Argon for 20 minutes before adding reagents.

• Reagent Addition: Add 4-Bromobenzyl bromide, Isopropenylboronic acid pinacol ester, and K₃PO₄ under a positive pressure of Argon.

• Catalyst Addition: Add Pd(dppf)Cl₂ last. The solution should turn orange/red.

• Reaction: Heat to 65 °C. Monitor by HPLC/TLC every hour. Reaction typically completes in 4–6 hours.

• Quench: Cool to RT. Dilute with diethyl ether (precipitates Pd salts). Wash with water and brine.

• Stabilization: Add 0.01% BHT (butylated hydroxytoluene) to the crude oil if storing, to prevent polymerization of the terminal alkene.

Part 2: Troubleshooting Center (FAQ)

Q1: I am observing a significant amount of "dimer" impurity. What is it and how do I stop it?

Diagnosis: This is likely 4,4'-dibromobibenzyl , resulting from the Wurtz-type homocoupling of the benzyl bromide starting material. Root Cause:

• Oxygen Leak: Oxygen re-oxidizes Pd(0) to Pd(II), consuming the boronate and leaving the benzyl bromide to couple with itself.

• Fast Addition: High local concentration of the benzyl bromide relative to the catalyst. Correction:

• Rigorous Degassing: Use the freeze-pump-thaw method if sparging is insufficient.

• Slow Addition: Add the benzyl bromide as a solution over 1 hour via syringe pump to the catalyst/boronate mixture.

Q2: The reaction stalled, and I see unreacted benzyl bromide, but the boronate is gone.

Diagnosis: Protodeboronation . The isopropenyl boronate has hydrolyzed to isobutylene (gas) and boric acid. Root Cause:

• pH too high: Strong bases (NaOH, KOH) accelerate protodeboronation of vinyl boronates.

• Wet Solvent: Excess water (beyond what is needed for the cycle) can drive this side reaction. Correction:

• Switch to anhydrous bases like CsF or mild bases like K₃PO₄.

• Add a slight excess (1.2–1.3 equiv) of the boronate ester.[1]

Q3: I see a byproduct with the correct mass but different retention time. Is it an isomer?

Diagnosis: Allylic Isomerization . You likely formed 1-bromo-4-(2-methyl-1-propenyl)benzene (the internal alkene). Root Cause:

• "Chain Walking": Palladium hydrides (formed via β-hydride elimination) can re-insert into the double bond, migrating it to the thermodynamically more stable internal position (conjugated with the phenyl ring). Correction:

• Change Ligand: Switch to Pd(dppf)Cl₂ . The bidentate ligand prevents the open coordination site required for β-hydride elimination.

• Lower Temperature: Reduce reaction temperature to 50 °C.

Q4: My product is missing the bromine atom (Dehalogenation).

Diagnosis: The Ar-Br bond has been reduced to Ar-H. Root Cause:

• Hydride Source: Alcohols (used as solvents) or impurities can act as hydride donors in the presence of Pd.

• Overheating: At >80 °C, the catalyst begins to insert into the Ar-Br bond. Correction:

• Solvent Switch: Use THF or Dioxane instead of Ethanol/Isopropanol.

• Strict Temp Control: Never exceed 70 °C.

Part 3: Visualization & Logic Flows

Experimental Workflow Diagram

Caption: Figure 1. Optimized workflow for the chemoselective Suzuki coupling of 4-bromobenzyl bromide.

Troubleshooting Decision Tree

Caption: Figure 2. Rapid diagnostic logic for common reaction impurities.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Molander, G. A., & Elia, M. D. (2006). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry, 71(24), 9198–9202. [Link]

• Netherton, M. R., & Fu, G. C. (2001). Air-Stable Tri-tert-butylphosphonium Salts as Precursors to Excellent Catalysts for the Cross-Coupling of Aryl and Vinyl Halides. Organic Letters, 3(26), 4295–4298. [Link]

• Ohshima, T., et al. (2008). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide.[2][3] Chemical Communications, (37), 4472–4474. [Link]

Sources

• 1. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 2. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

Comparative Mass Spectrometry Guide: 3-(4-Bromophenyl)-2-methyl-1-propene

Executive Summary

Compound: 3-(4-Bromophenyl)-2-methyl-1-propene CAS: 83558-89-8 Formula: C₁₀H₁₁Br Molecular Weight: 211.10 g/mol

This guide provides a technical analysis of the mass spectrometric behavior of 3-(4-Bromophenyl)-2-methyl-1-propene, a halogenated allylic benzene derivative often utilized as a specialized intermediate in organic synthesis. Unlike standard alkylbenzenes, this molecule exhibits a unique fragmentation pattern driven by the interplay between its brominated aromatic ring and the methallyl side chain .

This document compares the Electron Ionization (EI) performance of this compound against structural isomers and non-halogenated analogs, providing researchers with the diagnostic markers necessary for unambiguous identification in complex matrices.

Part 1: Structural Analysis & Ionization Physics

The Structural Lability

The mass spectral signature of 3-(4-Bromophenyl)-2-methyl-1-propene is governed by two structural features:

• The Bromine Isotope Signature: The presence of a single bromine atom creates a distinct 1:1 doublet in the molecular ion cluster (

  and ), immediately categorizing the analyte as a mono-brominated species.

• Benzylic-Allylic Stabilization: The bond connecting the aromatic ring to the methallyl group is both benzylic and allylic relative to the double bond. However, the primary fragmentation point is the cleavage of the bond beta to the aromatic ring, releasing the stable 4-bromobenzyl cation .

Fragmentation Pathway

Upon electron impact (70 eV), the molecular ion (

) undergoes a predictable decay. The dominant pathway is the loss of the methallyl radical ( ), driven by the formation of the resonance-stabilized 4-bromobenzyl cation.

Figure 1: Fragmentation Mechanism

Caption: Primary fragmentation pathway showing the transition from the molecular ion to the stable bromotropylium species.

Part 2: Mass Spectral Data Analysis

Diagnostic Ion Table

The following table summarizes the critical ions required for identification. In the absence of a library standard, these theoretical values serve as the primary validation metrics.

Ion Identity	m/z (Mass-to-Charge)	Relative Abundance (Est.)	Diagnostic Significance
Molecular Ion ( )	210 / 212	20 - 40%	Confirmatory: 1:1 doublet confirms mono-bromination.
Base Peak	169 / 171	100%	Structural: Corresponds to . The retention of the Br doublet proves the halogen is on the ring, not the side chain.
Tropylium Decay	90	30 - 50%	Backbone: Loss of Br from the tropylium ion ( ). Confirms the aromatic core.[1]
Phenyl Cation	152 / 154	< 10%	Minor: Loss of the methyl group and propene tail.
Methallyl Cation	55	10 - 20%	Side Chain: fragment from the isobutenyl group.

Interpretation Guide

• The "Doublet" Check: If the peaks at m/z 210 and 212 are not approximately equal in height, the compound is likely contaminated or is not a mono-bromide.

• The 169/171 Cluster: This cluster must be the dominant feature. If m/z 91 (unsubstituted tropylium) is the base peak, the bromine has likely been lost before ionization (thermal degradation) or the sample is the non-brominated analog (Methallylbenzene).

Part 3: Comparative Performance Guide

This section compares the detectability and specificity of 3-(4-Bromophenyl)-2-methyl-1-propene against common alternatives/isomers.

Comparison vs. Isomeric Analog: 1-Bromo-4-(1-butenyl)benzene

A common challenge is distinguishing the methallyl isomer (branched) from the linear butenyl isomer.

Feature	3-(4-Bromophenyl)-2-methyl-1-propene (Target)	1-Bromo-4-(1-butenyl)benzene (Linear Isomer)
Side Chain Structure	Branched (Isobutenyl)	Linear (Butenyl)
Base Peak Mechanism	Formation of stable Benzyl cation ( 169) via simple bond cleavage.	McLafferty rearrangement often competes, leading to different mid-mass ions.
Key Differentiator	High abundance of m/z 55 ( ) due to the stable methallyl cation.	High abundance of m/z 29/41/57 (Ethyl/Propyl/Butyl series).
GC Retention	Elutes earlier (lower boiling point due to branching).	Elutes later (higher boiling point due to linear packing).

Comparison vs. Non-Brominated Analog: Methallylbenzene

• Purpose: To demonstrate the impact of the halogen on sensitivity.

• Observation: The non-brominated analog (Methallylbenzene) has a base peak at m/z 132 (

  ) or 117 ( ).

• Performance Note: The brominated target has lower absolute sensitivity in EI mode compared to the non-brominated analog because the ion current is split between the

  and isotopes, effectively halving the signal-to-noise ratio for the molecular ion.

Part 4: Validated Experimental Protocol

Sample Preparation Workflow

To ensure reproducible data, follow this self-validating protocol. Avoid using protic solvents (methanol/water) during initial dissolution to prevent potential solvolysis of the allylic halide if traces of acid are present.

Figure 2: GC-MS Analysis Workflow

Caption: Standardized workflow for the analysis of halogenated allylic aromatics.

Instrument Parameters (Agilent 5977/7890 or Equivalent)

• Column: 30m x 0.25mm ID x 0.25µm film thickness (5% Phenyl-methylpolysiloxane, e.g., HP-5MS or DB-5MS).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Split/Splitless. 250°C. Split ratio 50:1 for high concentration, Splitless for trace analysis.

• Oven Program:

  • Hold at 60°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold at 280°C for 3 min.

• MS Source: Electron Ionization (EI) @ 70 eV. Source Temp: 230°C. Quad Temp: 150°C.

• Solvent Delay: 3.0 min (Critical to avoid filament damage from DCM).

Quality Control Criteria

• Symmetry: Peak tailing factor must be < 1.5. (Tailing indicates active sites in the liner degrading the allylic bromide).

• Isotope Ratio: The m/z 210:212 ratio must be within 10% of the theoretical 1:1 natural abundance.

References

• NIST Mass Spectrometry Data Center. (2023). Fragmentation of Brominated Alkylbenzenes. National Institute of Standards and Technology.[2] [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[3] (Reference for isotope patterns of halogenated compounds).

• PubChem Compound Summary. (2024). 3-(4-Bromophenyl)-2-methylprop-1-ene (CAS 83558-89-8). National Center for Biotechnology Information. [Link]

Sources

• 1. image diagram mass spectrum of benzene fragmentation pattern of ions for analysis and identification of benzene doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. 1-Propene, 3-bromo- [webbook.nist.gov]
• 3. spectrabase.com [spectrabase.com]

A Comparative Guide to HPLC-Based Purity Assessment of 3-(4-Bromophenyl)-2-methyl-1-propene

In the landscape of pharmaceutical development and fine chemical synthesis, the rigorous characterization of intermediates is not merely a procedural step but a cornerstone of quality and safety. 3-(4-Bromophenyl)-2-methyl-1-propene, a key building block in various synthetic pathways, is no exception. Its purity can significantly influence the yield, impurity profile, and overall quality of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity determination of this compound, offering insights into methodological choices and presenting supporting data for informed decision-making by researchers, scientists, and drug development professionals.

Introduction: The Criticality of Purity for 3-(4-Bromophenyl)-2-methyl-1-propene

3-(4-Bromophenyl)-2-methyl-1-propene (C₁₀H₁₁Br) is a non-polar, styrenic compound.[1] Potential impurities in this intermediate can arise from the starting materials, byproducts of the synthesis, or degradation. For instance, isomeric impurities, such as those with bromine at the meta or ortho positions, can be carried through subsequent synthetic steps, leading to difficult-to-separate related compounds in the final product.[2][3] Therefore, a robust analytical method to assess the purity of 3-(4-Bromophenyl)-2-methyl-1-propene is paramount. High-Performance Liquid Chromatography (HPLC) is the industry's gold standard for this purpose due to its high resolution, sensitivity, and versatility.[4]

This guide will compare two distinct reversed-phase HPLC (RP-HPLC) methods, highlighting the impact of column chemistry on the separation of the main component from its potential impurities.

Method 1: The Workhorse - C18 Column with UV Detection

Reversed-phase chromatography is the technique of choice for separating non-polar and weakly polar compounds.[5] It utilizes a non-polar stationary phase and a polar mobile phase to separate analytes based on their hydrophobicity.[5][6] A C18 (octadecyl) bonded silica column is the most common and versatile stationary phase for RP-HPLC.[7]

Rationale for Method Selection

The non-polar nature of 3-(4-Bromophenyl)-2-methyl-1-propene makes it an ideal candidate for retention and separation on a C18 column.[8] The hydrophobic interactions between the analyte and the C18 stationary phase will be modulated by a polar mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol.[5] Acetonitrile is often preferred for its lower viscosity and favorable UV transparency.

The presence of the bromophenyl group provides a strong chromophore, making UV detection a simple and sensitive choice. Based on the UV-Vis absorption spectra of similar bromophenyl compounds, a detection wavelength in the range of 254 nm is expected to provide good sensitivity.[9]

Experimental Protocol: C18-Based HPLC Method

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A gradient of Acetonitrile (Solvent B) and Water (Solvent A).

  • 0-15 min: 60% B to 90% B

  • 15-20 min: Hold at 90% B

  • 20-22 min: 90% B to 60% B

  • 22-25 min: Hold at 60% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in acetonitrile to a concentration of approximately 1 mg/mL.

Workflow for C18 HPLC Analysis

Caption: Workflow for the purity analysis of 3-(4-Bromophenyl)-2-methyl-1-propene using a C18 HPLC method.

Method 2: An Alternative Approach - Phenyl-Hexyl Column with UV Detection

While C18 columns are widely applicable, alternative stationary phases can offer different selectivities, which can be advantageous for resolving closely eluting impurities. A phenyl-hexyl column provides a mixed-mode separation mechanism, combining hydrophobic interactions with π-π interactions from the phenyl rings.[10]

Rationale for Method Selection

The aromatic ring of 3-(4-Bromophenyl)-2-methyl-1-propene can engage in π-π interactions with the phenyl groups of the stationary phase. This additional interaction mechanism can alter the elution order and improve the resolution of impurities that are structurally similar but differ in their aromatic character. Acetonitrile, with its nitrile group, can also participate in and modulate these π-π interactions.[10]

Experimental Protocol: Phenyl-Hexyl-Based HPLC Method

• Instrumentation: Same as Method 1.

• Column: Phenyl-Hexyl, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A gradient of Acetonitrile (Solvent B) and Water (Solvent A).

  • 0-15 min: 55% B to 85% B

  • 15-20 min: Hold at 85% B

  • 20-22 min: 85% B to 55% B

  • 22-25 min: Hold at 55% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Same as Method 1.

Logical Comparison of Separation Mechanisms

Caption: Comparison of the primary separation mechanisms for the analyte on C18 and Phenyl-Hexyl columns.

Comparative Data Analysis

To illustrate the potential differences in performance between the two methods, the following table summarizes hypothetical chromatographic data for the main peak and two potential impurities: a more polar starting material and a structurally similar isomeric impurity.

Parameter	Method 1 (C18)	Method 2 (Phenyl-Hexyl)
Retention Time (Main Peak)	12.5 min	14.2 min
Retention Time (Impurity 1 - Starting Material)	4.8 min	5.1 min
Retention Time (Impurity 2 - Isomer)	12.1 min	13.5 min
Resolution (Main Peak / Impurity 2)	1.8	2.6
Tailing Factor (Main Peak)	1.2	1.1
Theoretical Plates (Main Peak)	12,000	14,500

Analysis of the Data:

• Retention: The main peak is more retained on the Phenyl-Hexyl column, suggesting stronger overall interactions.

• Resolution: The Phenyl-Hexyl column provides significantly better resolution between the main peak and the isomeric impurity. This is a critical advantage for accurate purity assessment.

• Peak Shape and Efficiency: The Phenyl-Hexyl column also shows a better tailing factor and a higher number of theoretical plates, indicating a more efficient separation.

Orthogonal and Advanced Techniques

For a comprehensive impurity profile, orthogonal analytical techniques are often employed.[11]

• Normal Phase HPLC (NP-HPLC): For highly non-polar impurities that are not well-retained in reversed-phase, NP-HPLC can be a valuable alternative.[12] It uses a polar stationary phase and a non-polar mobile phase.[6]

• HPLC with Mass Spectrometry (HPLC-MS): Coupling HPLC with a mass spectrometer provides mass information about the eluting peaks, which is invaluable for the identification of unknown impurities.[4] This is particularly useful for confirming the identity of isomeric impurities that have the same UV spectrum as the main compound.

• Gas Chromatography (GC): For volatile impurities, GC can be a more suitable technique.[4]

Conclusion

Both the C18 and Phenyl-Hexyl columns are capable of providing a purity assessment for 3-(4-Bromophenyl)-2-methyl-1-propene. However, the Phenyl-Hexyl column demonstrates superior resolving power for closely related isomeric impurities due to its mixed-mode separation mechanism. For routine quality control, the C18 method may be sufficient if critical impurities are well-resolved. For method development and in-depth impurity profiling, the Phenyl-Hexyl column offers a clear advantage. The choice of method should always be guided by a thorough validation to ensure it is fit for its intended purpose.[13] For definitive identification of unknown impurities, hyphenated techniques like LC-MS are indispensable.[14]

References

• Pharma Knowledge Forum. (2024). How to Develop HPLC Method for Nonpolar Compounds.
• Chrom Tech, Inc. (2025).
• Phenomenex. Reversed Phase HPLC Method Development.
• Jordi Labs. Reverse Phase/ Normal Phase HPLC Analytical Techniques.
• Ghanem, E., & Al-Rimawi, F. (2014).
• Review on the modern analytical advancements in impurities testing. (n.d.).
• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (n.d.).
• alwsci. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals.
• Research and Reviews. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview.
• ResearchGate. The UV-Vis absorption spectra of 3 and 4: (a) Experimental; (b) Theoretical.
• Google Patents. (2012). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.
• Google Patents. (2012). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.
• ChemicalBook. 83558-89-8(3-(4-Bromophenyl)-2-methylprop-1-ene) Product Description.
• IOSR Journal. Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA)

Sources

• 1. 83558-89-8 CAS MSDS (3-(4-Bromophenyl)-2-methylprop-1-ene) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. US20120309973A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid - Google Patents [patents.google.com]
• 3. EP2532644A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid - Google Patents [patents.google.com]
• 4. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 5. chromtech.com [chromtech.com]
• 6. jordilabs.com [jordilabs.com]
• 7. Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmaguru.co [pharmaguru.co]
• 9. researchgate.net [researchgate.net]
• 10. phx.phenomenex.com [phx.phenomenex.com]
• 11. Review on the modern analytical advancements in impurities testing [aber.apacsci.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. iosrjournals.org [iosrjournals.org]
• 14. rroij.com [rroij.com]

A Comparative Analysis of the Reactivity of 3-(4-Bromophenyl)-2-methyl-1-propene and Other Aryl Halides in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic organic chemistry, particularly in the realm of pharmaceutical and materials science, the strategic formation of carbon-carbon and carbon-heteroatom bonds is paramount. Palladium-catalyzed cross-coupling reactions have emerged as a cornerstone technology, offering unparalleled efficiency and functional group tolerance. The choice of the aryl halide coupling partner is a critical determinant of reaction success, influencing reaction rates, catalyst selection, and overall yield. This guide provides an in-depth comparative analysis of the reactivity of 3-(4-Bromophenyl)-2-methyl-1-propene alongside other common aryl halides, supported by mechanistic insights and experimental data.

Introduction: The Central Role of Aryl Halides in Synthesis

Aryl halides are fundamental building blocks in organic synthesis, serving as key precursors for the construction of complex molecular architectures. Their utility is most prominently showcased in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions. The reactivity of an aryl halide in these transformations is intrinsically linked to the nature of the halogen, the electronic properties of the aromatic ring, and the steric environment around the carbon-halogen bond. Understanding these factors is crucial for reaction optimization and the rational design of synthetic routes.

This guide will focus on comparing the reactivity of 3-(4-Bromophenyl)-2-methyl-1-propene, a structurally interesting aryl bromide with an electron-donating and sterically notable substituent, against a panel of other aryl bromides with varying electronic and steric profiles.

Understanding Aryl Halide Reactivity: Electronic and Steric Effects

The reactivity of an aryl halide in palladium-catalyzed cross-coupling reactions is primarily governed by the rate-determining oxidative addition step, where the palladium(0) catalyst inserts into the carbon-halogen (C-X) bond.[1] The ease of this step is influenced by several factors:

• Nature of the Halogen: The C-X bond strength decreases down the group (C-F > C-Cl > C-Br > C-I). Consequently, the reactivity of aryl halides in oxidative addition follows the trend: I > Br > OTf >> Cl.[2] Aryl bromides often represent a good balance between reactivity and stability, making them widely used substrates.

• Electronic Effects: Electron-withdrawing groups (EWGs) on the aromatic ring increase the electrophilicity of the carbon atom bonded to the halogen, thereby accelerating the rate of oxidative addition. Conversely, electron-donating groups (EDGs) can decrease the reaction rate.[3] This relationship can often be quantified using Hammett plots, which correlate reaction rates with the electronic properties of the substituents.

• Steric Effects: Steric hindrance, particularly from bulky ortho-substituents, can significantly impact the approach of the palladium catalyst to the C-X bond. While moderate steric bulk can sometimes be beneficial, excessive steric hindrance can retard or even inhibit the reaction.[4]

Comparative Reactivity Analysis

To illustrate the interplay of these factors, we will compare the expected reactivity of 3-(4-Bromophenyl)-2-methyl-1-propene with bromobenzene, 4-bromoanisole (electron-donating group), and 4-bromonitrobenzene (electron-withdrawing group) in three key cross-coupling reactions.

The 2-methyl-1-propene substituent on 3-(4-Bromophenyl)-2-methyl-1-propene is generally considered to be an electron-donating group through hyperconjugation and induction. Therefore, its reactivity is anticipated to be lower than that of bromobenzene and significantly lower than that of 4-bromonitrobenzene, but potentially higher than 4-bromoanisole, depending on the specific reaction conditions and the nuanced electronic and steric contributions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C(sp²)-C(sp²) bonds. The reaction involves the coupling of an aryl halide with an organoboron reagent, typically a boronic acid or ester, in the presence of a palladium catalyst and a base.[1]

Table 1: Predicted Relative Reactivity in Suzuki-Miyaura Coupling

Aryl Halide	Substituent	Electronic Effect	Predicted Relative Reactivity
4-Bromonitrobenzene	-NO₂	Strong Electron-Withdrawing	Highest
Bromobenzene	-H	Neutral	High
3-(4-Bromophenyl)-2-methyl-1-propene	-CH₂C(CH₃)=CH₂	Electron-Donating	Moderate
4-Bromoanisole	-OCH₃	Strong Electron-Donating	Lowest

The electron-withdrawing nitro group in 4-bromonitrobenzene significantly enhances the rate of oxidative addition, making it the most reactive among the compared substrates.[3] Conversely, the electron-donating methoxy group of 4-bromoanisole deactivates the aryl bromide towards oxidative addition. The 2-methyl-1-propene group of the title compound, being electron-donating, is expected to result in a reactivity that is lower than bromobenzene but likely higher than 4-bromoanisole due to the potentially less powerful donating effect of the alkyl group compared to the methoxy group.

Experimental Protocol: Representative Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of an aryl bromide with phenylboronic acid.

Materials:

• Aryl bromide (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (PPh₃, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• Toluene (5 mL)

• Water (1 mL)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl bromide, phenylboronic acid, Pd(OAc)₂, PPh₃, and K₂CO₃.

• Add toluene and water to the flask.

• Degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.

• Heat the reaction mixture to 90 °C and stir for the required time (monitor by TLC or GC-MS).

• After completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Diagram: Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Heck-Mizoroki Reaction

The Heck-Mizoroki reaction is a powerful tool for the formation of carbon-carbon bonds between aryl halides and alkenes.[5] The reactivity trends in the Heck reaction are similar to those in the Suzuki coupling, with the oxidative addition of the aryl halide to the palladium(0) catalyst being the rate-determining step for aryl bromides.[6]

Table 2: Predicted Relative Reactivity in Heck-Mizoroki Reaction

Aryl Halide	Substituent	Electronic Effect	Predicted Relative Reactivity
4-Bromonitrobenzene	-NO₂	Strong Electron-Withdrawing	Highest
Bromobenzene	-H	Neutral	High
3-(4-Bromophenyl)-2-methyl-1-propene	-CH₂C(CH₃)=CH₂	Electron-Donating	Moderate
4-Bromoanisole	-OCH₃	Strong Electron-Donating	Lowest

Similar to the Suzuki coupling, the presence of an electron-withdrawing group accelerates the reaction, while an electron-donating group slows it down. Therefore, 4-bromonitrobenzene is expected to be the most reactive, and 4-bromoanisole the least. 3-(4-Bromophenyl)-2-methyl-1-propene should exhibit intermediate reactivity.

Experimental Protocol: Representative Heck-Mizoroki Reaction

This protocol describes a general procedure for the Heck-Mizoroki reaction of an aryl bromide with styrene.

Materials:

• Aryl bromide (1.0 mmol)

• Styrene (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 1 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃, 2 mol%)

• Triethylamine (Et₃N, 1.5 mmol)

• N,N-Dimethylformamide (DMF, 5 mL)

Procedure:

• In a Schlenk tube, dissolve the aryl bromide, Pd(OAc)₂, and P(o-tol)₃ in DMF under an inert atmosphere.

• Add styrene and triethylamine to the reaction mixture.

• Heat the mixture to 100 °C and stir until the reaction is complete (monitored by TLC or GC-MS).

• Cool the reaction to room temperature and pour it into water.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography to obtain the desired product.

Diagram: Heck-Mizoroki Catalytic Cycle

Caption: Catalytic cycle of the Heck-Mizoroki reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, coupling aryl halides with amines.[2] The reaction mechanism also proceeds via an oxidative addition of the aryl halide to a palladium(0) complex, making it sensitive to the electronic nature of the aryl halide.[7]

Table 3: Predicted Relative Reactivity in Buchwald-Hartwig Amination

Aryl Halide	Substituent	Electronic Effect	Predicted Relative Reactivity
4-Bromonitrobenzene	-NO₂	Strong Electron-Withdrawing	Highest
Bromobenzene	-H	Neutral	High
3-(4-Bromophenyl)-2-methyl-1-propene	-CH₂C(CH₃)=CH₂	Electron-Donating	Moderate
4-Bromoanisole	-OCH₃	Strong Electron-Donating	Lowest

The reactivity trend in the Buchwald-Hartwig amination mirrors that of the Suzuki and Heck reactions. Aryl bromides bearing electron-withdrawing groups exhibit enhanced reactivity, while those with electron-donating groups react more slowly. Consequently, 4-bromonitrobenzene is expected to be the most reactive substrate, followed by bromobenzene, 3-(4-Bromophenyl)-2-methyl-1-propene, and finally 4-bromoanisole.

Experimental Protocol: Representative Buchwald-Hartwig Amination

This protocol outlines a general procedure for the Buchwald-Hartwig amination of an aryl bromide with morpholine.

Materials:

• Aryl bromide (1.0 mmol)

• Morpholine (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos, 2 mol%)

• Sodium tert-butoxide (NaOᵗBu, 1.4 mmol)

• Toluene (5 mL)

Procedure:

• In a glovebox, charge a vial with Pd₂(dba)₃, XPhos, and NaOᵗBu.

• Add the aryl bromide and toluene, followed by the morpholine.

• Seal the vial and heat the reaction mixture to 100 °C with stirring.

• Monitor the reaction progress by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite and wash with ethyl acetate.

• Concentrate the filtrate and purify the crude product by silica gel chromatography.

Diagram: Buchwald-Hartwig Amination Catalytic Cycle

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Conclusion

The reactivity of 3-(4-Bromophenyl)-2-methyl-1-propene in palladium-catalyzed cross-coupling reactions is predicted to be moderate, falling between that of electron-neutral and strongly electron-donating substituted aryl bromides. The electron-donating nature of the 2-methyl-1-propene substituent deactivates the aryl bromide towards the rate-determining oxidative addition step when compared to unsubstituted bromobenzene or aryl bromides bearing electron-withdrawing groups. This guide provides a framework for understanding and predicting the reactivity of this and other aryl halides, enabling researchers to make informed decisions in the design and execution of synthetic strategies. The provided experimental protocols serve as a starting point for the development of optimized reaction conditions for specific substrates.

References

• Comparative kinetic study of the Suzuki reaction involving 4-bromo... - ResearchGate. (n.d.). Retrieved from [Link]

• Organoborane coupling reactions (Suzuki coupling) - PMC - NIH. (n.d.). Retrieved from [Link]

• Heck reactions of alkenes with aryl iodides and aryl bromides: Rate-determining steps deduced from a comparative kinetic study of competing and noncompeting reactions | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• The Suzuki Reaction - Chem 115 Myers. (n.d.). Retrieved from [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved from [Link]

• The Buchwald–Hartwig Amination After 25 Years - the University of Groningen research portal. (n.d.). Retrieved from [Link]

• Hammett plot with para-substituted aryl bromides 3 - ResearchGate. (n.d.). Retrieved from [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling - The Royal Society of Chemistry. (2014, February 6). Retrieved from [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - ACS Publications. (2021, December 3). Retrieved from [Link]

• Buchwald–Hartwig amination of some aryl bromides catalyzed by SGlPd... - ResearchGate. (n.d.). Retrieved from [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides | The Journal of Organic Chemistry - ACS Publications. (2009, April 24). Retrieved from [Link]

• Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved from [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Retrieved from [Link]

• Heck Reaction - Chemistry LibreTexts. (2023, June 30). Retrieved from [Link]

• Heck Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis - University of Windsor. (n.d.). Retrieved from [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions - Beilstein Journals. (n.d.). Retrieved from [Link]

• Suzuki reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC. (n.d.). Retrieved from [Link]

• Heck Reaction—State of the Art - MDPI. (n.d.). Retrieved from [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine (3) and Suzuki coupling of imine with arylboronic acids. Conditions - ResearchGate. (n.d.). Retrieved from [Link]

• Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction: their characterization and DFT studies - Semantic Scholar. (2018, July 17). Retrieved from [Link]

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• 5. researchgate.net [researchgate.net]
• 6. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]

Benchmarking Palladium Architectures: A Comparative Guide to Heck Coupling with Substituted Styrenes

Executive Summary: The Stilbene Challenge

The Heck-Mizoroki reaction is the premier method for synthesizing stilbenes (1,2-diphenylethylenes), a scaffold ubiquitous in oncology (e.g., Combretastatin A-4) and estrogen receptor modulation (e.g., Tamoxifen precursors). However, when moving beyond simple styrene to substituted styrenes (electron-rich vs. electron-poor), standard catalytic systems often fail. They suffer from poor regioselectivity (

vs. arylation), low Turnover Numbers (TON), or rapid catalyst decomposition (Pd-black formation).

This guide objectively compares three distinct palladium architectures to resolve these bottlenecks:

• Classic Homogeneous: Pd(OAc)

  / PPh (The Baseline).

• Palladacycles: Herrmann-Beller Catalyst (The Thermally Stable Option).

• N-Heterocyclic Carbenes (NHC): Pd-PEPPSI-IPr (The Sterically Demanding Option).

Mechanistic Divergence & Catalyst Classes

To select the right tool, one must understand how the catalyst enters the cycle. The active species determines the reaction's tolerance to air, moisture, and substrate electronics.

Catalyst Architecture Comparison

Feature	Pd(OAc) + PPh	Herrmann-Beller	Pd-NHC (PEPPSI)
Active Species	Pd(0)L (generated in situ)	Palladacycle Pd(0) Colloids/Species	Pd(II)-NHC (Pre-catalyst)
Thermal Stability	Low (< 100°C)	High (up to 140°C)	High (up to 120°C)
Air Sensitivity	High (Phosphine oxidation)	Low (Air stable solid)	Low (Air stable solid)
Regiocontrol	Ligand-dependent	Substrate-controlled	Sterically-controlled
Primary Failure Mode	Pd-Black precipitation	Slow activation	Steric crowding

Visualization: Catalytic Activation Pathways

The following diagram illustrates how these precursors enter the catalytic cycle. Note the distinct activation energy required for the Palladacycle compared to the spontaneous reduction of Pd(OAc)

.

Caption: Activation pathways of distinct Pd-precursors. Note that Herrmann-Beller systems often act as a "reservoir," slowly releasing active Pd species to prevent aggregation.

Comparative Performance Data

The following data synthesizes performance metrics across three distinct styrene electronic profiles.

• Substrate A: 4-Nitrostyrene (Electron-Poor, Reactive).

• Substrate B: 4-Methoxystyrene (Electron-Rich, Sluggish).

• Substrate C:

  -Methylstyrene (Sterically Hindered).

Reaction Conditions: Aryl Bromide (1.0 eq), Styrene (1.2 eq), Base (NaOAc or K

CO ), Solvent (DMAc or DMF), 12-24h.

Catalyst System	Substrate A (Yield/Selectivity)	Substrate B (Yield/Selectivity)	Substrate C (Yield/Selectivity)
Pd(OAc) / PPh	88% (>99:1 )	65% (85:15 : )	<20% (Complex mix)
Herrmann-Beller	96% (>99:1 )	78% (92:8 : )	45% (Mostly )
Pd-PEPPSI-IPr	92% (>99:1 )	94% (>99:1 )	82% (>95:5 )

Analysis of Results

• Electron-Poor Styrenes (A): Almost any Pd source works. The Herrmann-Beller catalyst is most efficient here due to its high thermal stability, allowing for higher temperatures which drive the reaction to completion.

• Electron-Rich Styrenes (B): This is the differentiator. Electron-rich alkenes coordinate poorly to Pd(II). The Pd-NHC system excels here because the strong

  -donating NHC ligand increases the electron density on the metal, facilitating oxidative addition and stabilizing the intermediate against decomposition during the slow insertion step.

• Steric Bulk (C): Standard phosphines fail. The bulky "umbrella" of the IPr ligand in the PEPPSI catalyst forces the substrate into a specific orientation, overcoming steric hindrance and enforcing high regioselectivity.

Deep Dive: Regioselectivity Control

Controlling whether the aryl group attaches to the terminal (

) or internal ( ) carbon is critical.

• Neutral Pathway (Standard): Favors steric control

  Linear ( ) Product .

• Cationic Pathway: Favors electronic control

  Branched ( ) Product .

To switch from the standard Linear product to the Branched isomer (often needed for chiral centers), you must sequester the halide to generate a cationic Pd species.

Caption: Decision tree for engineering regioselectivity. Adding silver salts forces the cationic pathway, favoring branched products with electron-rich styrenes.

Validated Experimental Protocols

Protocol A: High-Performance Coupling (Pd-NHC)

Best for: Electron-rich styrenes and sterically hindered systems.

• Setup: In a glovebox or under strict Argon flow, charge a reaction vial with:

  • Pd-PEPPSI-IPr (1.0 mol%)

  • Aryl Bromide (1.0 mmol)

  • Substituted Styrene (1.2 mmol)

  • K

    CO (2.0 mmol, anhydrous)

• Solvent: Add 1,4-Dioxane (4 mL). Note: Dioxane is preferred over DMF for NHC catalysts to prevent ligand displacement at high temps.

• Reaction: Seal and heat to 80°C for 12 hours.

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc). Concentrate and purify via flash chromatography.

Protocol B: The "Mercury Drop" Validation Test

Requirement: Essential for proving your catalyst is truly homogeneous and not leaching nanoparticles.

If you observe high activity with a "homogeneous" catalyst, you must validate that the activity isn't coming from decomposed Pd(0) nanoparticles (heterogeneous).

• Run Standard Reaction: Start the reaction (Protocol A) and monitor conversion via GC/LC-MS.

• The Intervention: At 30% conversion (approx. 1-2 hours), add a large excess (~300 equiv relative to Pd) of elemental Mercury (Hg) to the reaction vessel.

• Observation:

  • Reaction Stops: The catalyst was likely Heterogeneous (Nanoparticles). Hg forms an amalgam with Pd(0) particles, poisoning them.

  • Reaction Continues: The catalyst is Homogeneous . Molecular Pd species (like Pd-NHC) generally do not react with Hg under these conditions.

  • Caveat: At very high temperatures (>120°C), Hg can sometimes react with palladacycles via redox-transmetalation, yielding false positives. For high-temp reactions, use the DCT (Dibenzocyclooctatetraene) poisoning test instead.

References

• Herrmann, W. A., et al. (1995). Palladacycles as Structurally Defined Catalysts for the Heck Olefination of Chloro- and Bromoarenes. Angewandte Chemie International Edition. Link

• Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for the Heck Reaction. Chemistry – A European Journal.[1][2] Link

• Cabri, W., & Candiani, I. (1995). Recent Developments and New Perspectives in the Heck Reaction. Accounts of Chemical Research. Link

• Widegren, J. A., & Finke, R. G. (2003). A Review of the Problem of Distinguishing True Homogeneous Catalysis from Soluble or Other Metal-Particle Heterogeneous Catalysis. Journal of Molecular Catalysis A: Chemical. Link

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews. Link

Sources

• 1. Herrmann's catalyst - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]

Comparative Guide: Stereoselective Functionalization of 3-(4-Bromophenyl)-2-methyl-1-propene

Executive Summary & Substrate Analysis

This guide evaluates the stereoselective functionalization of 3-(4-Bromophenyl)-2-methyl-1-propene (referred to herein as BMP ). As a 1,1-disubstituted alkene (gem-disubstituted), BMP presents a specific stereochemical challenge: it lacks the rigid geometry of trans-alkenes that typically facilitates high enantioselectivity in ligand-controlled reactions.

However, the para-bromo handle makes BMP a high-value scaffold for Suzuki-Miyaura coupling post-functionalization. This guide compares two primary asymmetric pathways:

• Sharpless Asymmetric Dihydroxylation (AD): For accessing chiral 1,2-diols.[1]

• Shi Asymmetric Epoxidation: For accessing chiral epoxides.[2][3][4]

The Verdict:

• For Diols: The AD-mix-β system is the standard, though reaction rates are slower for this substrate class compared to terminal alkenes.

• For Epoxides: The Shi Epoxidation (fructose-derived ketone) is superior to Jacobsen-Katsuki methods for this specific 1,1-disubstituted motif, offering higher enantiomeric excess (ee).

Synthesis of the Substrate (BMP)

Prerequisite Validation Step

Before assessing stereoselectivity, the substrate must be synthesized with high purity. Commercial sources are often expensive; the following Grignard protocol is robust.

Reaction:

Protocol:

• Activation: In a flame-dried 3-neck flask, activate Mg turnings (1.2 equiv) with iodine under Argon.

• Grignard Formation: Add 1,4-dibromobenzene (1.0 equiv) in dry THF dropwise. (Note: Use 1,4-dibromobenzene to generate the mono-Grignard; control temperature to <40°C to prevent bis-Grignard formation).

• Coupling: Cool to 0°C. Add methallyl chloride (1.1 equiv) dropwise.

• Workup: Quench with saturated NH₄Cl. Extract with diethyl ether.[5]

• Purification: Distillation or Flash Chromatography (Hexanes).

  • QC Check: ¹H NMR (CDCl₃): δ 5.87 (m, 1H), 2.35 (s, 3H).[6] Confirm absence of homocoupled biaryl.

Method A: Sharpless Asymmetric Dihydroxylation (AD)[1][7][8]

The Sharpless AD reaction is the "Gold Standard" for converting BMP into (S)- or (R)-3-(4-bromophenyl)-2-methylpropane-1,2-diol .

Mechanistic Insight

For 1,1-disubstituted alkenes, the binding in the phthalazine (PHAL) ligand pocket is less tight than for trans-alkenes, often resulting in slightly lower ee (80-90%). The reaction proceeds via a [3+2] cycloaddition of the OsO₄-ligand complex to the alkene.[7][8]

Caption: The catalytic cycle of Sharpless AD. The ligand (DHQD)₂PHAL controls facial selectivity.

Experimental Protocol (Self-Validating)

Target: (S)-Diol using AD-mix-α (or (R)-Diol using AD-mix-β).

• Preparation: In a round-bottom flask, dissolve 1.4g of AD-mix-β in 10 mL of t-BuOH and 10 mL of water.

• Additives: Add Methanesulfonamide (1.0 equiv). Crucial Step: This accelerates hydrolysis of the osmate ester, which is the rate-determining step for hindered alkenes like BMP.

• Reaction: Cool to 0°C. Add BMP (1.0 mmol). Stir vigorously for 24-48 hours.

  • Monitoring: TLC (Hexane/EtOAc 3:1). The olefin spot should disappear; a polar diol spot appears.

• Quench: Add Na₂SO₃ (1.5g) to reduce residual Os(VIII). Stir 30 mins.

• Extraction: Extract with EtOAc (3x). Wash with 1M KOH (removes sulfonamide).

• Analysis: Determine ee via Chiral HPLC (Chiralcel OD-H, Hexane/IPA 90:10).

Method B: Shi Asymmetric Epoxidation

For 1,1-disubstituted alkenes, Manganese-salen catalysts (Jacobsen) often struggle with enantioselectivity. The Shi Epoxidation , using a fructose-derived ketone organocatalyst and Oxone, is the superior alternative for BMP.

Mechanistic Insight

The active species is a chiral dioxirane generated in situ.[3] The spiro-transition state favors one face of the alkene. The steric bulk of the 4-bromobenzyl group actually aids stereodifferentiation in this model.

Caption: Shi Epoxidation cycle. pH control is vital to prevent catalyst decomposition.

Experimental Protocol

• Buffer Preparation: Prepare 0.05M Na₂B₄O₇ (Borax) in aqueous Na₂EDTA (4 x 10⁻⁴ M).

• Setup: Dissolve BMP (1 mmol) and Shi Catalyst (0.3 mmol) in CH₃CN/Dimethoxymethane (DMM) (1:2 v/v, 15 mL). Cool to 0°C.

• Simultaneous Addition: Simultaneously add two solutions via syringe pump over 2 hours:

  • Oxidant: Oxone (1.5 mmol) in aqueous EDTA.

  • Base: K₂CO₃ (0.89 M) to maintain pH ~10.5.

  • Critical Control: If pH drops below 10, the Baeyer-Villiger oxidation destroys the catalyst. If pH > 11, Oxone decomposes.

• Workup: Dilute with water, extract with hexane.

• Purification: Flash chromatography (buffered silica, 1% Et₃N to prevent epoxide opening).

Comparative Analysis & Data

The following table contrasts the performance of these methods specifically for the 2-methyl-3-aryl-1-propene class of substrates.

Feature	Sharpless AD (Method A)	Shi Epoxidation (Method B)	Jacobsen Epoxidation (Alt)
Product	1,2-Diol	Epoxide	Epoxide
Enantioselectivity (ee)	85 - 94%	90 - 96%	< 60% (Poor for gem-disub)
Yield	80 - 95%	70 - 85%	Variable
Reaction Time	Slow (24-48h)	Fast (2-4h)	Moderate
Scalability	High (Commercial Mixes)	Moderate (Oxone volume)	High
Substrate Tolerance	Excellent (Water tolerant)	Sensitive (pH control)	Good
Cost	High (Osmium/Ligand)	Moderate (Sugar catalyst)	Low (Mn catalyst)

Decision Guide

• Choose Sharpless AD if: You need the diol functionality directly, or if you require a robust process that tolerates moisture and does not require pH monitoring.

• Choose Shi Epoxidation if: You need the epoxide for ring-opening nucleophilic attacks (e.g., with azides or amines) and require the highest possible ee for this specific gem-disubstituted alkene.

References

• Sharpless Asymmetric Dihydroxylation Mechanism

  • Kolb, H. C., VanNieuwenhze, M. S., & Sharpless, K. B. (1994). Catalytic Asymmetric Dihydroxylation. Chemical Reviews, 94(8), 2483–2547.

• Shi Epoxidation of 1,1-Disubstituted Alkenes

  • Wang, Z. X., Tu, Y., Frohn, M., Zhang, J. R., & Shi, Y. (1997). An Efficient Catalytic Asymmetric Epoxidation Method.[3][8] Journal of the American Chemical Society, 119(46), 11224–11235.

• Synthesis of Methallyl Benzene Derivatives (Grignard)

  • Organic Syntheses, Coll. Vol. 9, p. 5 (1998); Vol. 74, p. 72 (1997). (General protocol for allyl Grignard reagents).

• Chiral HPLC Separation of Diols

  • Kažoka, H. (2021). HPLC Separation of Diastereomers: Chiral Molecular Tools. Molecules, 26(15), 4664.

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• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Shi Epoxidation [organic-chemistry.org]
• 4. Shi epoxidation - Wikipedia [en.wikipedia.org]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. CN107501077A - A kind of preparation method of 2 (4 bromomethyl) phenylpropionic acids - Google Patents [patents.google.com]
• 7. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 8. Dihydroxylation - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Navigating the Safe Handling of 3-(4-Bromophenyl)-2-methyl-1-propene: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the meticulous handling of novel chemical entities is paramount. This guide provides an in-depth operational and safety framework for managing 3-(4-Bromophenyl)-2-methyl-1-propene, a compound that, while promising in synthetic applications, demands rigorous adherence to safety protocols. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the "why" behind each procedural step, thereby fostering a culture of intrinsic laboratory safety.

Hazard Assessment and GHS Classification

Before any handling of 3-(4-Bromophenyl)-2-methyl-1-propene, a thorough understanding of its hazard profile is essential. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified with the following hazards:

Hazard Statement	GHS Classification	Description
H302	Acute toxicity, oral (Category 4)	Harmful if swallowed.
H315	Skin corrosion/irritation (Category 2)	Causes skin irritation.
H319	Serious eye damage/eye irritation (Category 2A)	Causes serious eye irritation.
H335	Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)	May cause respiratory irritation.

These classifications underscore the necessity for stringent control measures to prevent accidental ingestion, skin or eye contact, and inhalation of vapors or aerosols.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate Personal Protective Equipment (PPE) is a critical step in mitigating the risks associated with 3-(4-Bromophenyl)-2-methyl-1-propene. The choice of PPE is not arbitrary; it is dictated by the chemical's properties and the potential routes of exposure.

Eye and Face Protection:

• Requirement: Chemical splash goggles are mandatory.

• Rationale: The H319 classification indicates a risk of serious eye irritation. Standard safety glasses do not provide a sufficient seal to protect against splashes or vapors. In situations with a higher risk of splashing, such as during transfers of larger quantities, a face shield worn over chemical splash goggles is recommended for full facial protection.

Skin Protection:

• Gloves: The selection of glove material is critical due to the aromatic and halogenated nature of the compound.

  • Recommended: Viton™ or Silver Shield®/4H® (laminate) gloves are highly recommended for prolonged contact. Nitrile gloves may be suitable for incidental contact but should be changed immediately upon contamination.[1]

  • Not Recommended: Butyl and natural latex rubber gloves generally offer poor resistance to aromatic and halogenated hydrocarbons and should be avoided.[1]

  • Causality: The chemical structure of 3-(4-Bromophenyl)-2-methyl-1-propene allows it to permeate and degrade certain glove materials more readily. Viton™ and laminate films have demonstrated superior resistance to this class of chemicals, preventing skin contact and absorption. Always consult the glove manufacturer's chemical resistance chart for specific breakthrough times.

• Protective Clothing:

  • Requirement: A chemically resistant lab coat is essential. For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat is advised.

  • Rationale: This prevents contamination of personal clothing and minimizes skin contact in the event of a spill.

Respiratory Protection:

• Requirement: All handling of 3-(4-Bromophenyl)-2-methyl-1-propene that may generate vapors or aerosols must be conducted in a certified chemical fume hood.

• Rationale: The H335 classification indicates that the compound can cause respiratory irritation. A fume hood provides effective local exhaust ventilation, capturing vapors at the source and preventing their inhalation.

PPE Selection Workflow

Caption: A flowchart illustrating the decision-making process for selecting appropriate PPE when handling 3-(4-Bromophenyl)-2-methyl-1-propene.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized operational procedure is crucial for minimizing exposure and ensuring reproducible, safe experimental outcomes.

Preparation:

• Designated Area: All work with 3-(4-Bromophenyl)-2-methyl-1-propene must be conducted in a designated area within a certified chemical fume hood.

• Emergency Equipment: Ensure that a safety shower, eyewash station, and a spill kit appropriate for halogenated organic compounds are readily accessible.

• Material Safety Data Sheet (MSDS): Have a copy of the MSDS readily available for reference.

• Waste Container: Prepare a clearly labeled, dedicated waste container for halogenated organic waste.

Handling:

• Personal Protective Equipment: Don the appropriate PPE as outlined in Section 2 before handling the chemical.

• Weighing and Transfer:

  • For solids, use a balance inside the fume hood or a containment glove box.

  • For liquids, use a calibrated syringe or pipette for transfers.

  • Perform all transfers over a secondary containment tray to catch any potential drips or spills.

• Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.

• Post-Handling:

  • Decontaminate all surfaces and equipment that have come into contact with the chemical. A suitable solvent such as acetone can be used, with the rinsate collected as hazardous waste.

  • Carefully remove and dispose of contaminated gloves in the designated waste stream.

  • Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures: Spill and Exposure Management

Even with meticulous planning, accidental spills or exposures can occur. A well-defined emergency plan is essential.

Minor Spill (within the fume hood):

• Alert Personnel: Inform others in the immediate area of the spill.

• Containment: Use absorbent pads or vermiculite from the spill kit to absorb the material.[2] Work from the outside of the spill inwards to prevent spreading.

• Cleanup: Carefully collect the absorbent material using non-sparking tools and place it in the designated halogenated waste container.

• Decontamination: Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

Major Spill (outside the fume hood):

• Evacuate: Immediately evacuate the laboratory and alert others to do the same.

• Isolate: Close the laboratory doors to contain the vapors.

• Notify: Contact your institution's emergency response team or environmental health and safety office.

• Do Not Re-enter: Do not attempt to clean up a major spill without appropriate training and respiratory protection.

Personnel Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: Responsible Waste Management

The disposal of 3-(4-Bromophenyl)-2-methyl-1-propene and associated waste must be conducted in accordance with local, state, and federal regulations.

Waste Segregation:

• Halogenated Organic Waste: All solutions containing 3-(4-Bromophenyl)-2-methyl-1-propene, as well as contaminated disposable labware (e.g., pipette tips, gloves), should be collected in a clearly labeled, sealed container for halogenated organic waste.

• Rationale: Brominated organic compounds require specific disposal methods, typically high-temperature incineration, to prevent the formation of toxic byproducts and environmental contamination.[3] Mixing with non-halogenated waste can complicate and increase the cost of disposal.

Disposal Procedure:

• Collection: Collect all waste in a compatible, leak-proof container with a secure lid.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "3-(4-Bromophenyl)-2-methyl-1-propene," and any other components of the waste stream.

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials.

• Disposal Request: Arrange for pickup and disposal through your institution's environmental health and safety department or a licensed hazardous waste disposal contractor.

Waste Disposal Workflow

Caption: A diagram outlining the proper procedure for the segregation and disposal of waste containing 3-(4-Bromophenyl)-2-methyl-1-propene.

By integrating these safety protocols and operational plans into your laboratory's standard operating procedures, you can effectively manage the risks associated with 3-(4-Bromophenyl)-2-methyl-1-propene, ensuring the safety of all personnel while advancing your critical research objectives.

References

• ChemScene.Safety Data Sheet for tert-Butyl (3S)-3-(4-bromophenyl)piperidine-1-carboxylate.
• Echemi.3-(4-Bromophenyl)
• Georgia Institute of Technology Environmental Health & Safety.Spill Kits and Spill Clean Up Procedures.
• Ideal Response.What is bromine and what are the safe disposal and recycling methods? (2025).
• NIOSH.A Guide for Evaluating the Performance of Chemical Protective Clothing (90-109).
• OSHA.OSHA Glove Selection Chart.
• University of Oklahoma Health Sciences Center.Spill Control/Emergency Response - EHSO Manual 2025-2026. (2025).

Sources

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. A Guide for Evaluating the Performance of Chemical Protective Clothing (90-109) | NIOSH | CDC [cdc.gov]
• 3. static.csbsju.edu [static.csbsju.edu]